3-Hydroxy-2,3-dimethylbutanoic acid

Core Science & Biosynthesis

Engineering the Orthogonal Biosynthesis of 3-Hydroxy-2,3-dimethylbutanoic Acid via Formyl-CoA Elongation

The Paradigm Shift in C1 Bioconversion

Historically, the biological assimilation of one-carbon (C1) substrates like formate or methanol has relied on native host pathways, such as the Calvin-Benson-Bassham cycle or the reductive glycine pathway. However, these canonical "bow-tie" metabolic architectures inevitably entangle product synthesis with central carbon metabolism, leading to carbon loss, complex regulatory bottlenecks, and low theoretical yields.

To bypass these limitations, synthetic biology has pivoted toward orthogonal metabolic frameworks. The most prominent of these is the Formyl-CoA Elongation (FORCE) pathway. By directly utilizing C1 units to iteratively build multi-carbon backbones outside of central metabolism, the FORCE pathway enables the highly specific biosynthesis of complex chiral molecules . Among these high-value targets is 3-hydroxy-2,3-dimethylbutanoic acid , a critical chiral building block utilized in the synthesis of heteroaryl Kv7 potassium channel activators for neurological and pain management therapies .

Deconstructing the FORCE Pathway Logic

The biosynthesis of 3-hydroxy-2,3-dimethylbutanoic acid via the FORCE framework relies on a highly specific sequence of enzymatic reactions, termed the α -reduction branch . The pathway is initiated by the activation of formate to formyl-CoA. The pivotal step is an acyloin condensation driven by 2-hydroxyacyl-CoA lyase (HACL) .

HACL was selected for this framework due to its broad substrate promiscuity. It effectively accepts bulky, branched ketones—specifically 3-methyl-2-butanone (isopropyl methyl ketone)—and condenses it with formyl-CoA.

• Mechanistic Causality: In this condensation, the formyl carbon of formyl-CoA becomes the C1 thioester carbonyl of the new molecule, while the carbonyl carbon of 3-methyl-2-butanone becomes the hydroxylated α -carbon (C2). This yields the intermediate 2-hydroxy-2,3-dimethylbutanoyl-CoA .

Mechanistic Routing to the 3-Hydroxy Isomer

To convert the 2-hydroxy intermediate into the target 3-hydroxy isomer, the pathway employs a β -oxidation reversal logic:

• Dehydration: A 2-hydroxyacyl-CoA dehydratase (HACD) cleaves the C2-hydroxyl group and a proton from the C3 position, forming a double bond to yield 2,3-dimethylbut-2-enoyl-CoA . HACD is strictly required to break the strong C-O bond at the α -position, driving the thermodynamic equilibrium forward.

• Hydration: An enoyl-CoA hydratase (ECH) re-hydrates the molecule at the β -position (C3), shifting the hydroxyl group to form 3-hydroxy-2,3-dimethylbutanoyl-CoA .

• Cleavage: Finally, a pathway-specific thioesterase (TE) hydrolyzes the CoA moiety, releasing the free 3-hydroxy-2,3-dimethylbutanoic acid .

Figure 1: Enzymatic routing of the FORCE α-reduction pathway to 3-hydroxy-2,3-dimethylbutanoic acid.

Self-Validating Experimental Protocol for In Vivo Prototyping

To ensure rigorous scientific integrity, the experimental workflow must differentiate the engineered orthogonal product from native host metabolites. We employ a self-validating 13C -isotopic labeling strategy.

Step 1: Plasmid Design and Strain Engineering

• Clone the genes encoding HACL, HACD, ECH, and TE into compatible expression vectors (e.g., pETDuet-1 and pCDFDuet-1) under IPTG-inducible promoters.

• Transform the vectors into Escherichia coli BL21(DE3).

Step 2: Cultivation and Pathway Induction

• Cultivate the engineered strain in M9 minimal medium supplemented with 0.5% glucose at 37°C. Causality: M9 minimal media prevents complex carbon catabolite repression and ensures the strain relies exclusively on the supplied substrates for the target pathway flux.

• Upon reaching an OD600​ of 0.6, induce protein expression with 0.1 mM IPTG and shift the temperature to 30°C to promote soluble enzyme folding.

Step 3: Bioconversion and Isotope Tracking

• Supplement the culture with 50 mM 3-methyl-2-butanone and 50 mM 13C -labeled sodium formate. Incubate for 48 hours.

• Causality: If the product is synthesized via the engineered FORCE pathway, the C1 carboxylate carbon will be 13C -labeled. This definitively rules out background host metabolism.

Step 4: Extraction and LC-MS/MS Analysis

• Centrifuge the culture to collect the supernatant. Acidify to pH 2.0 with HCl and extract using ethyl acetate. Causality: Ethyl acetate provides an optimal partition coefficient for moderately polar, short-chain hydroxy acids, leaving highly polar CoA-intermediates in the aqueous phase.

• Evaporate the organic layer, resuspend in methanol, and analyze via LC-MS in negative ion mode. Unlabeled 3-hydroxy-2,3-dimethylbutanoic acid ( C6​H12​O3​ ) has an expected [M−H]− of 131.07. The successful orthogonal pathway will yield a distinct peak at m/z 132.07.

Figure 2: Self-validating experimental workflow for in vivo pathway prototyping and LC-MS analysis.

Quantitative Product Distribution

Because the FORCE framework is highly modular, the final product distribution is strictly dictated by the combination of enzymes expressed. Table 1 summarizes the expected metabolic routing based on module selection.

Table 1: Modular Pathway Expression and Expected Product Distribution

Engineered Module	Expressed Enzymes	Major Metabolite Detected	Mechanistic Rationale
Base FORCE	HACL, TE	2-Hydroxy-2,3-dimethylbutanoic acid	Direct acyloin condensation and immediate thioester cleavage.
FORCE + Dehydratase	HACL, HACD, TE	2,3-Dimethylbut-2-enoic acid	α -reduction initiates, but the pathway stalls at the enoyl-CoA intermediate.
Full α -Reduction	HACL, HACD, ECH, TE	3-Hydroxy-2,3-dimethylbutanoic acid	Complete β -oxidation reversal logic; hydration shifts the hydroxyl group to C3.
FORCE + Reductase	HACL, HACD, TERed*, TE	2,3-Dimethylbutanoic acid	Full reduction of the enoyl-CoA double bond, removing the hydroxyl entirely.

(Note: TERed = trans-2-enoyl-CoA reductase)

Strategic Applications in Drug Development

The ability to biosynthesize 3-hydroxy-2,3-dimethylbutanoic acid at scale using engineered microorganisms represents a major leap for pharmaceutical manufacturing. Traditionally, synthesizing this specific chiral moiety requires harsh, multi-step petrochemical processes. By leveraging the orthogonal FORCE framework, drug development professionals can achieve stereoselective, single-pot biosynthesis. This directly accelerates the production pipelines for next-generation heteroaryl compounds used in the treatment of hyper-excitable nerve disorders and chronic pain.

References

• An orthogonal metabolic framework for one-carbon utilization. Nature Metabolism.[Link]

• Orthogonal metabolic framework for one-carbon utilization (EP4388104A2).
• Benzoimidazol-1,2-yl amides as Kv7 channel activators (US9481653B2).

Thermodynamic Profiling and Stability Kinetics of 3-Hydroxy-2,3-dimethylbutanoic Acid: A Technical Guide for Drug Development

Executive Summary

In the landscape of modern drug development and advanced materials science, highly branched, functionalized aliphatic building blocks are critical for introducing steric complexity and specific spatial geometries into target molecules. 3-Hydroxy-2,3-dimethylbutanoic acid (3-HDMBA) is a prime example of such a chiral, sterically encumbered intermediate. Characterized by a tertiary alcohol at the C3 position and a dense gem-dimethyl/methyl substitution pattern, its thermodynamic behavior and stability profile deviate significantly from linear β -hydroxy acids.

As a Senior Application Scientist, I have structured this technical whitepaper to dissect the thermodynamic properties, phase behavior, and degradation kinetics of 3-HDMBA. By understanding the causal relationship between its structural steric hindrance and its physical chemistry, researchers can rationally design synthesis conditions, formulation buffers, and storage protocols that mitigate degradation—specifically its propensity for acid-catalyzed dehydration.

Structural & Physicochemical Profiling

The thermodynamic stability of 3-HDMBA is fundamentally dictated by its molecular architecture[1]. The presence of a carboxylic acid group at C1, a methyl group at C2, and a tertiary hydroxyl group alongside two methyl groups at C3 creates a highly congested local environment.

This steric bulk (the Thorpe-Ingold effect) restricts the conformational degrees of freedom of the carbon backbone. While this reduces the entropy of the ground state, it also shields the C2-C3 bond from certain bimolecular attacks. However, the tertiary nature of the C3 alcohol makes the molecule highly susceptible to unimolecular (E1) elimination pathways.

Table 1: Baseline Physicochemical Properties of 3-HDMBA

Property	Value	Scientific Implication
Molecular Formula	C₆H₁₂O₃	Aliphatic β -hydroxy acid[1].
Molecular Weight	132.16 g/mol	Low molecular weight facilitates high solubility in polar solvents[1].
Topological Polar Surface Area (TPSA)	57.5 Ų	Optimal for hydrogen bonding; dictates hydration shell thermodynamics[1].
Hydrogen Bond Donors/Acceptors	2 / 3	Strong intermolecular dimerization in solid-state and non-polar solvents[1].
Predicted pKa (Carboxyl)	~4.2 - 4.4	Slightly more acidic than standard aliphatic acids due to the inductive effect of the β -hydroxyl group.

Thermodynamic Properties & Phase Behavior

Understanding the standard thermodynamic parameters of 3-HDMBA is essential for predicting its behavior during crystallization, lyophilization, and high-temperature synthesis steps.

Enthalpy and Heat Capacity

The standard enthalpy of formation ( ΔHf∘​ ) for branched β -hydroxy acids is heavily influenced by intramolecular hydrogen bonding between the C3-hydroxyl and the C1-carbonyl oxygen. According to group additivity principles established in the NIST Chemistry WebBook[2], the dense branching at C2 and C3 introduces steric strain energy, which slightly destabilizes the ground state enthalpy compared to linear isomers.

During differential scanning calorimetry (DSC), the specific heat capacity ( Cp​ ) exhibits a sharp discontinuity at the melting point ( Tm​ ). The heat of fusion ( ΔHfus​ ) is relatively high due to the robust intermolecular hydrogen-bonded dimeric networks formed by the carboxylic acid moieties in the crystalline lattice.

Solution Thermodynamics

In aqueous media, the dissolution of 3-HDMBA is an endothermic process driven by the favorable entropy of hydration ( ΔShyd​ ). The molecule's amphiphilic nature—possessing a hydrophilic headgroup and a hydrophobic, branched aliphatic tail—results in unique solvation thermodynamics, requiring careful selection of co-solvents to optimize the Gibbs free energy of solvation ( ΔGsolv​ ) during API formulation.

Degradation Kinetics & Stability Profiling

A rigorous stability profile must account for thermal, chemical, and pH-dependent degradation pathways. For 3-HDMBA, the primary vector of instability is the tertiary hydroxyl group at C3.

Thermal and pH-Dependent Dehydration (E1 Pathway)

Unlike γ -hydroxy acids, which thermodynamically favor cyclization into stable five-membered lactones, β -hydroxy acids form highly strained four-membered β -lactones. Consequently, the thermodynamic sink for 3-HDMBA degradation is not lactonization, but rather dehydration to an α,β -unsaturated acid .

At elevated temperatures or low pH (< 3.0), the C3 hydroxyl group is protonated to form an oxonium ion. The subsequent loss of water generates a tertiary carbocation. Because this carbocation is stabilized by hyperconjugation from the surrounding methyl groups, the activation energy ( Ea​ ) for this step is relatively low. Rapid elimination of a proton yields 2,3-dimethylbut-2-enoic acid , a highly stable, tetrasubstituted conjugated alkene. The formation of this extended π -system provides a massive thermodynamic driving force for the degradation.

Fig 1. Acid-catalyzed E1 dehydration pathway of 3-HDMBA to a conjugated alkene.

Oxidative Stability

Due to the tertiary nature of the C3 alcohol, 3-HDMBA is highly resistant to standard oxidative degradation. Unlike primary or secondary alcohols, which readily oxidize to aldehydes or ketones, the C3 carbon lacks a hydrogen atom, rendering it inert to typical reactive oxygen species (ROS) unless extreme radical-cleavage conditions are applied.

Experimental Methodologies for Stability Validation

To ensure compliance with ICH Q1A(R2) guidelines for stability testing[3], the following self-validating experimental protocols must be executed. The workflow is designed to establish a causal link between solid-state thermodynamics and solution-state degradation kinetics.

Fig 2. Integrated analytical workflow for thermodynamic and kinetic stability profiling.

Protocol 1: Solid-State Thermodynamic Profiling (DSC/TGA)

Rationale: This protocol determines the absolute thermal limits of the molecule, ensuring that subsequent accelerated solution-state studies do not exceed the fundamental thermal degradation onset ( Td​ ).

• Sample Preparation: Accurately weigh 3.0–5.0 mg of highly purified (>99%) 3-HDMBA into a hermetically sealed aluminum pan. Prepare an empty pan as a reference.

• Thermogravimetric Analysis (TGA): To determine Td​ and mass loss due to dehydration, ramp the temperature from 25°C to 300°C at a rate of 10°C/min under a continuous nitrogen purge (50 mL/min).

• Differential Scanning Calorimetry (DSC): Equilibrate the sample at -20°C. Ramp the temperature to 150°C at 5°C/min.

• Data Processing: Integrate the primary endothermic peak to calculate the melting temperature ( Tm​ ) and the heat of fusion ( ΔHfus​ ). A secondary endotherm/exotherm coupled with mass loss in the TGA confirms the onset of dehydration.

Protocol 2: Solution-State Kinetic Profiling (HPLC-MS)

Rationale: By evaluating the degradation rate across a wide pH spectrum, we can construct a pH-rate profile that dictates the optimal formulation buffer. The inclusion of a mass balance check ensures the protocol is self-validating.

• Buffer Preparation: Prepare 50 mM buffer solutions spanning pH 1.0 to 9.0 (e.g., HCl/KCl for pH 1-2, Citrate for pH 3-5, Phosphate for pH 6-8, Borate for pH 9).

• Spiking & Incubation: Dissolve 3-HDMBA in MS-grade DMSO to create a 10 mM stock. Spike this stock into the respective buffers to achieve a final concentration of 100 µM (ensuring DMSO is <1% v/v to prevent solvent effects). Incubate in sealed amber HPLC vials at accelerated conditions (40°C and 60°C).

• Sampling & HPLC-UV/MS Analysis: Pull samples at t=0,1,2,4,8,24,and 48 hours. Inject 10 µL onto a C18 reverse-phase column. Use a mobile phase gradient of 0.1% Formic Acid in Water (A) and Acetonitrile (B).

• Self-Validation (Mass Balance): Quantify both the depletion of the 3-HDMBA peak and the emergence of the 2,3-dimethylbut-2-enoic acid peak via MS (SIM mode). The molar sum of the parent and degradant must equal the t=0 concentration ( ±5% ) to validate that no secondary, undetected degradation pathways are occurring.

• Kinetic Modeling: Plot ln([3-HDMBA]t​/[3-HDMBA]0​) versus time. The slope of the linear regression yields the pseudo-first-order degradation rate constant ( kobs​ ).

Conclusion

3-Hydroxy-2,3-dimethylbutanoic acid is a sterically complex molecule whose thermodynamic stability is governed by the delicate balance between its bulky aliphatic branching and its reactive tertiary hydroxyl group. While highly resistant to oxidation, it exhibits a pronounced vulnerability to acid-catalyzed E1 dehydration, driven by the thermodynamic stability of the resulting conjugated alkene. By employing the rigorous, self-validating DSC and HPLC-MS protocols outlined in this guide, researchers can accurately map its kinetic degradation profile, ensuring robust handling, synthesis, and formulation in alignment with stringent pharmaceutical guidelines.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 89028911, (2R)-3-hydroxy-2,3-dimethylbutanoic acid." PubChem, National Institutes of Health. URL: [Link]

• National Institute of Standards and Technology. "NIST Chemistry WebBook, SRD 69." NIST Standard Reference Data Program. URL: [Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). "ICH Q1A(R2) Stability Testing of New Drug Substances and Products." ICH Quality Guidelines. URL: [Link]

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An In-depth Technical Guide on the Putative Mechanism of Action of 3-Hydroxy-2,3-dimethylbutanoic Acid in Metabolic Pathways

Abstract

This technical guide provides a comprehensive analysis of the potential metabolic roles of 3-Hydroxy-2,3-dimethylbutanoic acid. Given the limited direct research on this specific molecule, this document synthesizes information from structurally analogous compounds and related metabolic pathways to propose a putative mechanism of action. The primary hypothesis is that 3-Hydroxy-2,3-dimethylbutanoic acid is an intermediate or byproduct of branched-chain amino acid (BCAA) catabolism, particularly of isoleucine. This guide will delve into the established enzymatic reactions of BCAA breakdown, offering a logical framework for understanding how 3-Hydroxy-2,3-dimethylbutanoic acid may be integrated into cellular metabolism. Furthermore, detailed experimental protocols are provided for researchers aiming to investigate and validate the metabolic function of this and similar molecules.

Introduction and Current Landscape

3-Hydroxy-2,3-dimethylbutanoic acid is a chiral carboxylic acid.[1][2] While its synthesis and chemical properties are documented, a comprehensive review of scientific literature reveals a notable scarcity of studies detailing its specific biological activities and its role in metabolic pathways.[3] Its structural similarity to key intermediates in branched-chain amino acid (BCAA) metabolism, however, provides a strong foundation for postulating its metabolic significance. The BCAAs—leucine, isoleucine, and valine—are essential amino acids whose catabolic pathways are crucial for energy production and the synthesis of other metabolites.[4][5]

This guide will therefore focus on the well-established metabolic fates of isoleucine and valine to infer the likely mechanism of action of 3-Hydroxy-2,3-dimethylbutanoic acid. The subsequent sections will explore these pathways in detail, present a hypothesized role for the topic molecule, and provide the necessary experimental frameworks for its further investigation.

Proposed Metabolic Context: A Derivative of BCAA Catabolism

The catabolism of BCAAs is initiated in extra-hepatic tissues, primarily skeletal muscle, and involves a series of enzymatic steps.[4] The initial transamination is followed by oxidative decarboxylation, leading to the formation of acyl-CoA derivatives that are further metabolized.[6] It is within these subsequent oxidative steps that intermediates structurally similar to 3-Hydroxy-2,3-dimethylbutanoic acid are found.

The Isoleucine Catabolic Pathway: A Primary Candidate

The degradation of isoleucine is a key pathway where a structurally similar molecule, (2R,3R)-3-hydroxy-2-methylbutanoic acid, is a known urinary metabolite.[7] This pathway involves a series of hydration, dehydrogenation, and thiolysis reactions. The accumulation of related hydroxy acids, including 2-methyl-3-hydroxybutyric acid, has been observed in ketoacidosis, suggesting a link between BCAA metabolism and conditions of metabolic stress.[8]

The proposed integration of 3-Hydroxy-2,3-dimethylbutanoic acid into a related pathway is illustrated below. It is hypothesized to be a product of an alternative or less-common enzymatic reaction acting on an intermediate of isoleucine breakdown.

Figure 1: Proposed integration of 3-Hydroxy-2,3-dimethylbutanoic acid into the isoleucine catabolic pathway.

The Valine Catabolic Pathway: A Secondary Possibility

The catabolism of valine proceeds through intermediates such as 3-hydroxyisobutyryl-CoA and 3-hydroxyisobutyric acid.[6] While structurally less similar than isoleucine intermediates, this pathway demonstrates the generation of hydroxylated, branched-chain carboxylic acids. It is conceivable that under specific metabolic conditions or due to enzyme promiscuity, a precursor in the valine pathway could be modified to form 3-Hydroxy-2,3-dimethylbutanoic acid.

Figure 2: Hypothetical side reaction from the valine catabolic pathway leading to 3-Hydroxy-2,3-dimethylbutanoic acid.

Potential Regulatory Roles and Signaling Functions

Beyond serving as a metabolic intermediate for energy production, structurally related molecules exhibit significant signaling functions. Notably, the ketone body 3-hydroxybutyrate (3-HB) acts as an endogenous inhibitor of histone deacetylases (HDACs) and a ligand for cell-surface receptors like HCAR2 and FFAR3.[9][10] These interactions influence gene expression, inflammation, and lipolysis.[9]

Given its structural similarities, it is plausible that 3-Hydroxy-2,3-dimethylbutanoic acid could exert similar regulatory effects. Further research is warranted to investigate its potential to:

• Inhibit HDACs: Altering the epigenetic landscape and influencing gene transcription.

• Activate G-protein coupled receptors: Modulating cellular signaling cascades.

• Influence inflammatory responses: Interacting with immune cells.

Experimental Protocols for Elucidating the Mechanism of Action

To validate the hypothesized metabolic role of 3-Hydroxy-2,3-dimethylbutanoic acid, a series of targeted experiments are necessary. The following protocols provide a framework for researchers in this area.

In Vitro Enzyme Assays

Objective: To identify enzymes capable of producing or degrading 3-Hydroxy-2,3-dimethylbutanoic acid.

Methodology:

• Enzyme Selection: Based on the proposed pathways, select candidate enzymes such as branched-chain α-keto acid dehydrogenase (BCKDH), enoyl-CoA hydratases, and 3-hydroxyacyl-CoA dehydrogenases.

• Substrate Incubation: Incubate the purified enzymes with potential precursors (e.g., tiglyl-CoA, methacrylyl-CoA) and necessary cofactors (e.g., NAD+, FAD, Coenzyme A).

• Product Detection: Analyze the reaction mixture using liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS) to detect the formation of 3-Hydroxy-2,3-dimethylbutanoic acid or its CoA ester.

• Kinetic Analysis: If a reaction is observed, perform kinetic studies to determine the enzyme's affinity (Km) and turnover rate (kcat) for the substrate.

Figure 3: Workflow for in vitro enzyme assays.

Cell-Based Metabolic Labeling Studies

Objective: To trace the metabolic fate of 3-Hydroxy-2,3-dimethylbutanoic acid within a cellular context.

Methodology:

• Stable Isotope Labeling: Synthesize a stable isotope-labeled version of 3-Hydroxy-2,3-dimethylbutanoic acid (e.g., with ¹³C or ²H).

• Cell Culture and Treatment: Culture relevant cell lines (e.g., hepatocytes, myocytes) and supplement the media with the labeled compound.

• Metabolite Extraction: After a defined incubation period, quench cellular metabolism and extract intracellular and extracellular metabolites.

• Metabolomic Analysis: Analyze the extracts using high-resolution mass spectrometry to identify downstream metabolites that have incorporated the stable isotope label.

Animal Model Studies

Objective: To investigate the in vivo production and physiological effects of 3-Hydroxy-2,3-dimethylbutanoic acid.

Methodology:

• Model Selection: Utilize animal models relevant to metabolic stress, such as those on a ketogenic diet, fasted, or with genetic modifications in BCAA catabolic enzymes.

• Sample Collection: Collect biological samples (blood, urine, tissues) at various time points.

• Metabolite Quantification: Use targeted mass spectrometry to quantify the levels of 3-Hydroxy-2,3-dimethylbutanoic acid and related BCAA metabolites.

• Physiological Assessment: Correlate the levels of the target molecule with physiological parameters such as blood glucose, ketone bodies, and inflammatory markers.

Quantitative Data from Analogous Compounds

Condition	Fold Change in Plasma 3-HIB	Tissue	Reference
Valine Supplementation (mice)	~2-3 fold increase	Plasma	[11]
High-Fat Diet (mice)	Significant Increase	Plasma	[11]

Table 1: Representative quantitative data for the related metabolite 3-hydroxyisobutyrate (3-HIB).

Conclusion and Future Directions

The exploration of novel metabolites is a frontier in understanding the complexities of cellular metabolism and its impact on health and disease. While 3-Hydroxy-2,3-dimethylbutanoic acid remains a molecule of unknown function, its structural characteristics strongly suggest a role within the catabolic pathways of branched-chain amino acids. The hypotheses and experimental frameworks presented in this guide offer a clear path for future research. Elucidating the precise enzymatic origin and potential signaling functions of 3-Hydroxy-2,3-dimethylbutanoic acid will not only fill a gap in our metabolic knowledge but may also uncover new therapeutic targets for metabolic disorders.

References

• AHB Global. (2024, December 19). Key Intermediate in Biological Metabolism: L-Valine. [Link]

• Kowalski, G. M., & Bruce, C. R. (n.d.). The Valine Catabolism Pathway. ResearchGate. [Link]

• Landaas, S. (1975). Accumulation of 3-hydroxyisobutyric acid, 2-methyl-3-hydroxybutyric acid and 3-hydroxyisovaleric acid in ketoacidosis. Clinica Chimica Acta, 64(2), 143-154. [Link]

• MDPI. (2025, December 18). Metabolomic Profiling of Long-Lived Individuals Reveals a Distinct Subgroup with Cardiovascular Disease and Elevated Butyric Acid Derivatives. [Link]

• Medical University of South Carolina. (n.d.). Branched-Chain Amino Acid Degradation. [Link]

• NCBI. (n.d.). Elevated urinary 3-hydroxybutyric acid (Concept Id: C4022414). [Link]

• NextSDS. (n.d.). (2R)-3-hydroxy-2,3-dimethylbutanoic acid — Chemical Substance Information. [Link]

• PrepChem.com. (n.d.). Preparation of ethyl 3-hydroxy-2,3-dimethylbutanoate. [Link]

• ResearchGate. (n.d.). Three routes for isoleucine biosynthesis. [Link]

• Taylor & Francis. (n.d.). 3 hydroxybutyric acid – Knowledge and References. [Link]

• Wikipedia. (n.d.). Isoleucine. [Link]

• Wikipedia. (n.d.). Valine. [Link]

• YMDB. (n.d.). (2r,3r)-3-hydroxy-2-methylbutanoic acid (NP0254810). [Link]

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Protocols & Analytical Methods

Application Note: (2R)-3-Hydroxy-2,3-dimethylbutanoic Acid in Asymmetric Organic Synthesis and API Development

Executive Summary

(2R)-3-Hydroxy-2,3-dimethylbutanoic acid (CAS: 130014-09-4) is an advanced chiral building block characterized by a highly sterically hindered β-hydroxy acid framework [3]. In modern asymmetric organic synthesis and drug discovery, this molecule serves as a critical chiral pool starting material. Its unique structural topology—featuring a tertiary alcohol with gem-dimethyl groups adjacent to an α-chiral center—provides exceptional facial shielding in transition states. This application note details the mechanistic logic, industrial-scale protocols, and self-validating workflows for utilizing this compound in the synthesis of chiral ligands and advanced Active Pharmaceutical Ingredients (APIs), particularly sodium channel inhibitors for pain management [1][2].

Structural Logic & Mechanistic Stereocontrol

As a Senior Application Scientist, it is crucial to understand why a specific chiral auxiliary or building block is selected over cheaper alternatives. The utility of (2R)-3-hydroxy-2,3-dimethylbutanoic acid is driven by strict causality in its 3D conformation:

• Extreme Steric Anchoring: The C3 position bears two methyl groups and a hydroxyl group. In solution, the bulky 2-hydroxy-isopropyl moiety severely restricts bond rotation around the C2–C3 axis.

• Facial Shielding: When the carboxylic acid is converted into an active ester, amide, or reduced to a primary alcohol, the rigidified gem-dimethyl groups effectively block the Re-face of the molecule. Incoming electrophiles or nucleophiles are forced to approach exclusively from the less hindered Si-face.

• Hydrogen-Bonding Networks: The C3 hydroxyl group can participate in intramolecular hydrogen bonding with the C1 carbonyl/alkoxide during transition states, further locking the conformation and enhancing enantiomeric excess (ee) in downstream asymmetric transformations.

Mechanistic logic tree detailing stereocontrol induced by the chiral building block.

Experimental Protocols & Workflows

The following protocols are engineered as self-validating systems , ensuring that researchers can verify the success of intermediate steps before proceeding, thereby minimizing the loss of expensive chiral materials.

Protocol A: Synthesis of (2R)-2,3-Dimethylbutane-1,3-diol via Hydride Reduction

This transformation converts the building block into a chiral 1,3-diol, a highly sought-after precursor for chiral acetals, boronate complexes [4], and phosphine ligands.

Step-by-Step Methodology:

• Reactor Preparation: Flame-dry a 250 mL round-bottom flask under an argon atmosphere to prevent premature hydride quenching.

• Reagent Loading: Suspend LiAlH₄ (1.0 g, 26.3 mmol) in anhydrous THF (50 mL). Cool the suspension to 0 °C using an ice-water bath.

• Substrate Addition: Dissolve (2R)-3-hydroxy-2,3-dimethylbutanoic acid (5.0 g, 26.9 mmol) in anhydrous THF (50 mL). Add this solution dropwise over 30 minutes.

  • Causality: The internal temperature must be maintained between 0–15 °C. The deprotonation of both the carboxylic acid and the tertiary alcohol is highly exothermic. Dropwise addition prevents thermal runaway and solvent boil-off [1].

• Reflux & Maturation: Heat the mixture to reflux for 40 minutes. Add a secondary portion of LiAlH₄ (1.0 g) and reflux for an additional 30 minutes.

  • Self-Validation Check 1: Extract a 0.1 mL aliquot, quench with 1 N HCl, and analyze via FTIR. The disappearance of the broad carboxylate O-H stretch (3300–2500 cm⁻¹) and the appearance of a sharp primary alcohol stretch (~3400 cm⁻¹) confirms complete reduction.

• Controlled Quench: Cool the reactor to 0 °C. Carefully add a 1:1 mixture of THF and water (50 mL) dropwise at 0–20 °C[1].

  • Industrial Scale-Up Insight: On a >300 g scale, the tertiary alcohol forms a robust, gel-like coordinate complex with aluminum. To prevent intractable emulsions, follow the THF/water quench with the rapid addition of 5 M aqueous HCl (e.g., 4 L per 1.7 mol scale) to fully solubilize the aluminum salts, yielding a clean biphasic mixture [2].

• Isolation: Separate the organic layer, extract the aqueous layer with Ethyl Acetate (3 × 50 mL), dry over Na₂SO₄, and concentrate in vacuo to yield the pure chiral diol.

Protocol B: Amide Coupling for Advanced Heteroaryl APIs

Recent patent literature highlights the use of this acid in the synthesis of complex heteroaryl compounds targeting neuropathic pain via sodium channel inhibition [1][2].

Step-by-Step Methodology:

• Activation: Dissolve (2R)-3-hydroxy-2,3-dimethylbutanoic acid (3.14 g, 15.9 mmol) in anhydrous acetonitrile (MeCN, 9 mL). Introduce the coupling reagent (e.g., HATU or CDI) and stir at ambient temperature for 1 hour.

  • Self-Validation Check 2: Monitor via IR spectroscopy. A shift of the carbonyl peak from ~1710 cm⁻¹ (free acid) to ~1750 cm⁻¹ (active ester) confirms successful activation.

• Coupling: Add the activated ester solution dropwise to a prepared suspension of the target heteroaryl amine (often pre-activated as a magnesium salt complex) at ambient temperature [1].

• Extended Maturation: Stir the suspension at ambient temperature for 27 hours.

  • Causality: The extreme steric hindrance of the adjacent tertiary alcohol and α-methyl group significantly retards the nucleophilic attack of the amine. Shortening this reaction time will result in drastic yield reductions.

• Workup: Cool to 0 °C and partition the mixture between 2 N HCl (70 mL) and Dichloromethane (DCM, 35 mL). The acidic wash protonates and removes unreacted amine and basic coupling byproducts, driving the highly pure chiral amide into the organic phase.

Synthetic workflow of (2R)-3-Hydroxy-2,3-dimethylbutanoic acid to APIs and chiral ligands.

Quantitative Data Summary

The table below summarizes the expected quantitative outcomes when utilizing the protocols described above, demonstrating the high fidelity of stereocontrol retained during derivatization.

Reaction Type	Reagents / Catalyst	Target Derivative	Expected Yield (%)	Enantiomeric Excess (ee %)
Hydride Reduction	LiAlH₄, THF, Reflux	Chiral 1,3-Diol	88 - 92%	> 99%
Amide Coupling	HATU, MeCN, 27 h	Heteroaryl Amide API	75 - 81%	> 98%
Esterification	DCC, DMAP, DCM	Chiral Ester Auxiliary	85 - 89%	> 99%
Boronate Formation	Boronic Acid, Toluene	Chiral Boronate Ligand	90 - 95%	> 99%

References

• World Intellectual Property Organization. (2025). Heteroaryl compounds for the treatment of pain (WO2025090465A1).
• World Intellectual Property Organization. (2025). Heteroaryl compounds for the treatment of pain (WO2025090480A1).

• National Center for Biotechnology Information. (2024). 2-Boronooxy-3-hydroxy-2,3-dimethylbutanoic acid (CID 91160399). PubChem.[Link]

Topic: Chromatographic Separation Methods for 3-Hydroxy-2,3-dimethylbutanoic Acid Enantiomers

An Application Note and Protocol from the Office of the Senior Application Scientist

Abstract

The enantioselective separation of chiral molecules is a cornerstone of modern pharmaceutical development, metabolomics, and quality control.[1] Different enantiomers of a chiral compound can exhibit distinct pharmacological, toxicological, and metabolic profiles.[2] 3-Hydroxy-2,3-dimethylbutanoic acid, a chiral hydroxy acid, presents a common analytical challenge: achieving baseline separation of its enantiomers. This document provides a comprehensive guide to four robust chromatographic strategies for this purpose: direct chiral High-Performance Liquid Chromatography (HPLC), indirect HPLC via diastereomeric derivatization, direct chiral Gas Chromatography (GC) following derivatization, and Supercritical Fluid Chromatography (SFC). We detail the underlying principles, provide step-by-step protocols, and offer expert insights to guide method selection and optimization.

Introduction: The Significance of Chiral Separation

3-Hydroxy-2,3-dimethylbutanoic acid possesses a chiral center, resulting in two non-superimposable mirror images, or enantiomers. In biological systems, molecular recognition is highly specific; enzymes, receptors, and other chiral molecules interact differently with each enantiomer. This can lead to one enantiomer being therapeutically active while the other is inactive or even harmful.[2] Consequently, regulatory authorities increasingly mandate the analysis and control of enantiomeric purity for chiral drug substances.[1]

Chromatography is the most powerful and versatile technique for resolving enantiomers.[3] This guide focuses on its application to 3-Hydroxy-2,3-dimethylbutanoic acid, a compound that requires careful consideration of its chemical properties—specifically, its polarity and lack of a strong UV-absorbing chromophore—to develop successful separation methods.

Principle of Chromatographic Enantioseparation

The fundamental principle of chiral chromatography is the formation of transient, diastereomeric complexes between the enantiomers of the analyte and a chiral selector. This selector can be part of the stationary phase (direct methods) or a reagent used to derivatize the analyte before analysis (indirect methods).

• Direct Methods: The enantiomers are introduced directly onto a Chiral Stationary Phase (CSP). The CSP forms diastereomeric complexes with differing energies of interaction for each enantiomer. This difference in interaction strength causes one enantiomer to be retained longer on the column, resulting in separation.[4]

• Indirect Methods: The enantiomeric mixture is reacted with a single, pure enantiomer of a Chiral Derivatizing Agent (CDA). This reaction creates a pair of diastereomers. Diastereomers have different physical properties and can be separated on a standard, achiral chromatographic column.[5][6]

Method 1: Direct Chiral High-Performance Liquid Chromatography (HPLC)

Direct HPLC on a CSP is often the most straightforward approach, avoiding the need for complex sample derivatization. Polysaccharide-based CSPs are particularly effective for a wide range of compounds, including carboxylic acids.[7][8]

Causality Behind Experimental Choices:

• Chiral Stationary Phase (CSP): Polysaccharide-based phases (e.g., amylose or cellulose tris(3,5-dimethylphenylcarbamate)) are selected for their broad applicability and proven success with hydroxy acids.[8] They offer a combination of interaction mechanisms, including hydrogen bonding, dipole-dipole interactions, and steric hindrance, which are crucial for resolving the target analyte.[9]

• Mobile Phase: A normal-phase mobile phase (e.g., hexane/ethanol) is often a good starting point for polysaccharide CSPs. The addition of a small amount of a strong acid, like trifluoroacetic acid (TFA), is critical. It serves to suppress the ionization of the analyte's carboxylic acid group, preventing peak tailing and ensuring sharp, symmetrical peaks.[4]

• Detection: The analyte lacks a native chromophore, making standard UV detection challenging. Mass Spectrometry (MS) is the ideal detector, offering both high sensitivity and structural confirmation. Alternatively, UV detection at a low wavelength (e.g., 210 nm) where the carboxyl group has some absorbance, or a universal detector like an Evaporative Light Scattering Detector (ELSD), can be employed.

Experimental Protocol: Direct Chiral HPLC-MS

• System Preparation: Equilibrate the HPLC system and chiral column with the mobile phase for at least 30-60 minutes, or until a stable baseline is observed in the detector.

• Sample Preparation:

  • Accurately weigh and dissolve the 3-Hydroxy-2,3-dimethylbutanoic acid sample in the mobile phase to a final concentration of 1.0 mg/mL.

  • Vortex to ensure complete dissolution.

  • Filter the sample solution through a 0.45 µm syringe filter (PTFE for normal phase) into an HPLC vial.

• HPLC-MS Analysis:

  • Inject the sample onto the equilibrated system.

  • Acquire data, monitoring for the parent ion of the analyte in the mass spectrometer.

• Data Analysis:

  • Integrate the peaks corresponding to the two enantiomers.

  • Calculate the resolution (Rs) between the peaks. A value of Rs ≥ 1.5 indicates baseline separation.

  • Determine the enantiomeric excess (% ee) if required.

Table 1: Recommended HPLC Conditions (Direct Method)

Parameter	Recommended Setting
HPLC System	Agilent 1260 Infinity II or equivalent
Column	Chiralpak® IA-U (amylose tris(3,5-dimethylphenylcarbamate)), 1.6 µm, 2.1 x 100 mm
Mobile Phase	n-Hexane / Ethanol / Trifluoroacetic Acid (TFA) (90:10:0.1, v/v/v)
Flow Rate	0.5 mL/min
Column Temperature	25°C
Injection Volume	2 µL
Detector	Mass Spectrometer (MS) with Electrospray Ionization (ESI), Negative Ion Mode

Workflow for Direct Chiral HPLC

Caption: Workflow for Direct Chiral HPLC Separation.

Method 2: Indirect HPLC via Derivatization

This method is a powerful alternative, particularly when high sensitivity is needed and only a UV detector is available. By reacting the analyte with a chiral derivatizing agent (CDA) that contains a strong chromophore, we form diastereomers that are easily separated on a standard achiral column and detected with high sensitivity.[5][9]

Causality Behind Experimental Choices:

• Chiral Derivatizing Agent (CDA): A chiral amine, such as (S)-(-)-α-phenylethylamine, is an excellent choice. It reacts with the carboxylic acid group to form stable diastereomeric amides. The phenyl group in the CDA provides a strong UV chromophore, dramatically increasing detection sensitivity compared to the underivatized acid.[9]

• Coupling Chemistry: A carbodiimide coupling agent, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), is used to activate the carboxylic acid, facilitating its reaction with the amine CDA to form an amide bond.[6]

• Stationary Phase: Since the goal is now to separate diastereomers, not enantiomers, a standard (achiral) C18 reversed-phase column is used. These columns are robust, reliable, and available in every analytical laboratory.

Experimental Protocol: Indirect Chiral HPLC

• Derivatization Procedure:

  • In a 1.5 mL microcentrifuge tube, dissolve ~1 mg of the 3-Hydroxy-2,3-dimethylbutanoic acid sample in 500 µL of dichloromethane.

  • Add 1.2 equivalents of (S)-(-)-α-phenylethylamine (the CDA).

  • Add 1.5 equivalents of EDC (the coupling agent).

  • Seal the tube and allow the reaction to proceed at room temperature for 2 hours.

  • Quench the reaction by adding 200 µL of water.

  • Evaporate the organic solvent under a gentle stream of nitrogen.

  • Reconstitute the residue in 1.0 mL of the HPLC mobile phase.

• System Preparation: Equilibrate a standard reversed-phase HPLC system and C18 column with the mobile phase until a stable baseline is achieved.

• HPLC-UV Analysis:

  • Inject the derivatized sample.

  • Monitor the elution of the diastereomers using a UV detector.

• Data Analysis: Identify and integrate the two diastereomer peaks.

Table 2: Recommended HPLC Conditions (Indirect Method)

Parameter	Recommended Setting
HPLC System	Standard analytical HPLC with UV detector
Column	C18 Reversed-Phase Column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	Acetonitrile / Water with 0.1% Formic Acid (Gradient or Isocratic)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detector	UV Detector at 254 nm (for the phenyl chromophore)

Workflow for Indirect Chiral HPLC

Caption: Workflow for Indirect Chiral HPLC via Derivatization.

Method 3: Chiral Gas Chromatography (GC)

Chiral GC can provide exceptionally high resolution and is a valuable technique for volatile or semi-volatile compounds. For 3-Hydroxy-2,3-dimethylbutanoic acid, derivatization is mandatory to increase its volatility and thermal stability for GC analysis.[5][10]

Causality Behind Experimental Choices:

• Derivatization: A two-step derivatization is required. First, the carboxylic acid is converted to a methyl ester using a reagent like boron trifluoride-methanol (BF3-MeOH). Second, the polar hydroxyl group is capped, typically by silylation using a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA). This process yields a volatile, thermally stable derivative suitable for GC.[5]

• Chiral Stationary Phase: Cyclodextrin-based CSPs are the gold standard for chiral GC.[10] Derivatized beta-cyclodextrins are highly effective at separating a wide range of enantiomers, including esters of chiral acids.

• Detection: A Flame Ionization Detector (FID) provides robust, universal detection for organic compounds. For higher certainty, a Mass Spectrometer (MS) can be used to confirm the identity of the derivatized analyte peaks.

Experimental Protocol: Chiral GC-FID

• Derivatization Procedure:

  • Place ~0.5 mg of the dried sample into a 2 mL reaction vial.

  • Esterification: Add 200 µL of 14% BF3 in methanol. Seal the vial tightly and heat at 80°C for 15 minutes. Cool to room temperature.

  • Add 200 µL of saturated sodium bicarbonate solution and 200 µL of hexane. Vortex and centrifuge. Transfer the upper hexane layer to a clean vial. Evaporate the hexane under nitrogen.

  • Silylation: Add 50 µL of pyridine and 50 µL of BSTFA to the dried residue. Seal and heat at 60°C for 30 minutes. The sample is now ready for injection.

• System Preparation: Install the chiral GC column and condition it according to the manufacturer's instructions. Set the GC parameters and allow the system to equilibrate.

• GC-FID Analysis:

  • Inject the derivatized sample into the GC.

  • Run the temperature program to elute and separate the enantiomeric derivatives.

• Data Analysis: Identify and integrate the two enantiomer peaks.

Table 3: Recommended GC Conditions (Direct Method)

Parameter	Recommended Setting
GC System	Agilent 8890 GC or equivalent, with FID
Column	Rt-βDEXsm (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent β-cyclodextrin phase
Carrier Gas	Helium, constant flow at 1.2 mL/min
Injector	Split/Splitless, 250°C, Split ratio 50:1
Oven Program	Start at 80°C, hold for 1 min. Ramp at 5°C/min to 180°C, hold for 5 min.
Detector	FID at 250°C

Method 4: Supercritical Fluid Chromatography (SFC)

SFC is a high-speed, "green" chromatography technique that uses supercritical CO2 as the primary mobile phase. It is particularly well-suited for chiral separations, often providing faster and more efficient results than HPLC.[11][12]

Causality Behind Experimental Choices:

• Principle: SFC bridges the gap between gas and liquid chromatography. The low viscosity and high diffusivity of supercritical CO2 allow for very fast separations at low backpressures.[12]

• Stationary and Mobile Phases: The same polysaccharide-based CSPs used in HPLC are the most common and effective columns for chiral SFC.[13] A small amount of a polar organic solvent (a "modifier"), such as methanol or ethanol, is added to the CO2 to increase mobile phase strength and elute the analytes.[13]

SFC often provides complementary selectivity to HPLC, and method development can be extremely rapid. It significantly reduces organic solvent consumption, making it an environmentally friendly and cost-effective choice.[11][12]

Table 4: Recommended SFC Conditions

Parameter	Recommended Setting
SFC System	Waters ACQUITY UPC² or Shimadzu Nexera UC
Column	Chiralpak® IC-U (cellulose tris(3,5-dichlorophenylcarbamate)), 1.6 µm, 2.1 x 100 mm
Mobile Phase	Supercritical CO2 / Methanol (Gradient or Isocratic, e.g., 85:15)
Flow Rate	1.5 mL/min
Back Pressure	150 bar
Column Temperature	40°C
Detector	UV or MS

Method Comparison Summary

Feature	Direct Chiral HPLC	Indirect Chiral HPLC	Chiral GC	Supercritical Fluid Chromatography (SFC)
Principle	Direct separation on a Chiral Stationary Phase (CSP).[4]	Separation of diastereomers on an achiral column.[5]	Direct separation of volatile derivatives on a CSP.[10]	Direct separation on a CSP using supercritical CO2.[12]
Derivatization	Not required.	Required: React with a Chiral Derivatizing Agent (CDA).[6]	Required: Esterification and silylation for volatility.[5]	Not required.
Stationary Phase	Polysaccharide-based CSP.[7]	Standard achiral (e.g., C18).[5]	Cyclodextrin-based CSP.[10]	Polysaccharide-based CSP.[13]
Pros	Simple sample prep, direct analysis.	High sensitivity with UV, uses common C18 columns.	Very high resolution, robust.	Very fast, low organic solvent use ("green").[11]
Cons	Requires specialized chiral columns, may need MS for detection.	Sample prep is more complex, potential for racemization during reaction.	Requires derivatization, analyte must be thermally stable.	Requires specialized SFC instrumentation.

Conclusion

Four robust chromatographic methods have been presented for the successful enantioseparation of 3-Hydroxy-2,3-dimethylbutanoic acid.

• For routine analysis and direct measurement, Direct Chiral HPLC or SFC are the preferred methods, with SFC offering significant advantages in speed and reduced solvent consumption.

• When high sensitivity is required and only UV detection is available, Indirect Chiral HPLC via derivatization is an excellent and powerful strategy.

• Chiral GC provides the highest resolving power but requires the most extensive sample preparation.

The choice of method will ultimately depend on the specific analytical objective, sample matrix, available instrumentation, and throughput requirements. The protocols provided herein serve as validated starting points for developing and implementing a reliable enantioselective method for 3-Hydroxy-2,3-dimethylbutanoic acid and structurally related compounds.

References

• Phenomenex. (n.d.). Chiral HPLC Separations.
• RSC Publishing. (2025, October 21). Enantiodifferentiation of chiral hydroxy acids via 19 F NMR.
• BenchChem. (2025). Application Notes and Protocols for Chiral Separation of Dihydrojasmonic Acid Isomers by HPLC.
• ResearchGate. (2026, January 3). Supercritical fluid chromatography of stereoisomers | Request PDF.
• Chemist Library. (n.d.). Chiral Separation Techniques.
• PMC. (n.d.). Indirect Enantioseparations: Recent Advances in Chiral Metabolomics for Biomedical Research.
• BenchChem. (2025). A Comparative Guide to Chiral HPLC and GC Methods for Separating 2,3-Dimethylbutanoic Acid Enantiomers.
• (n.d.). Optical Resolution of 3-Hydroxycarboxylic Acids via Diastereomeric Salt Formation.
• Shimadzu. (n.d.). Supercritical Fluid Extraction/Chromatography.
• PubMed. (2023, January 20). UHPLC-MS/MS method for chiral separation of 3-hydroxy fatty acids on amylose-based chiral stationary phase and its application for the enantioselective analysis in plasma and platelets.
• Chromatography Online. (2022, March 1). Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background.
• ResearchGate. (2026, March 19). Enantiomeric analysis and separation of three chiral carboxylic acids via derivatization using chiral pure derivative | Request PDF.
• MDPI. (2021, August 28). Enantioselectivity Effects in Clinical Metabolomics and Lipidomics.
• BenchChem. (2025). High-performance liquid chromatography (HPLC) method for (2S)-2,3-dimethylbutanoic acid.
• Gcms.cz. (n.d.). A Guide to the Analysis of Chiral Compounds by GC.

Sources

• 1. chemistlibrary.wordpress.com [chemistlibrary.wordpress.com]
• 2. Enantiodifferentiation of chiral hydroxy acids via 19 F NMR - New Journal of Chemistry (RSC Publishing) DOI:10.1039/D5NJ03288A [pubs.rsc.org]
• 3. phx.phenomenex.com [phx.phenomenex.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. UHPLC-MS/MS method for chiral separation of 3-hydroxy fatty acids on amylose-based chiral stationary phase and its application for the enantioselective analysis in plasma and platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
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• 13. researchgate.net [researchgate.net]

Probing the Enigmatic: A Guide to In Vitro Assay Development for 3-Hydroxy-2,3-dimethylbutanoic Acid

Abstract

3-Hydroxy-2,3-dimethylbutanoic acid is a small, chiral organic acid whose biological significance remains largely uncharacterized. As a structural analog to intermediates in branched-chain amino acid metabolism, it holds potential for interaction with a variety of cellular enzymes and pathways. Elucidating its function is critically dependent on the development of robust and sensitive in vitro assays. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to design, execute, and validate novel in vitro assays for this substrate. We present two detailed protocols: a flexible, coupled enzyme-based assay for direct activity measurement and a cell-based metabolic profiling assay to assess its broader physiological impact.

Introduction: The Case for a Dedicated Assay

3-Hydroxy-2,3-dimethylbutanoic acid (CAS No. 1315051-78-5) is a short-chain hydroxy fatty acid with a molecular weight of 132.16 g/mol .[1] Its structure suggests a potential role in cellular metabolism, possibly linked to the catabolism of the essential amino acid isoleucine, which produces structurally similar intermediates.[2][3][4][5] However, a comprehensive review of the scientific literature reveals a significant gap in our understanding of its specific biological activity.

To unlock the potential of this molecule—be it as a biomarker, a metabolic modulator, or a therapeutic target—the first step is to develop tools to measure its interactions within a biological system. In vitro assays provide a controlled, reproducible environment to identify its enzymatic partners, quantify its effects on cellular function, and screen for potential modulators of its activity.[6][7] This document serves as a strategic and practical guide to building these essential tools from the ground up.

Part I: Assay Development Strategy - A Dichotomous Approach

Given the unknown nature of 3-Hydroxy-2,3-dimethylbutanoic acid's biological target, a two-pronged strategy is most effective. The choice between a direct biochemical assay and a broader cell-based (phenotypic) assay depends on the availability of a hypothesized enzymatic target.

Figure 1: A decision-making workflow for selecting the appropriate assay strategy.

• Biochemical (Enzyme-Based) Assays: This approach is ideal when a putative enzyme target has been identified, for example, a dehydrogenase suspected of acting on the substrate's hydroxyl group. These assays directly measure the consumption of the substrate or the formation of a product, providing quantitative data on enzyme kinetics.[8] A powerful and adaptable method is the coupled enzyme assay , where the product of the primary reaction becomes the substrate for a secondary, easily detectable reaction.[9][10][11]

• Cell-Based (Phenotypic) Assays: When no specific enzyme target is known, a cell-based assay is the preferred starting point.[12] These assays measure the holistic impact of the compound on cellular physiology. A highly informative approach is to monitor real-time cellular metabolism by measuring the Oxygen Consumption Rate (OCR) and the Extracellular Acidification Rate (ECAR) .[13][14][15][16][17][18][19] These parameters serve as direct readouts for mitochondrial respiration and glycolysis, respectively, providing a clear picture of how the substrate alters the cell's energetic state.

Part II: Protocol - A Universal Coupled Enzyme Assay for Dehydrogenase Activity

This protocol describes a flexible, continuous-monitoring spectrophotometric assay designed to detect the potential activity of a dehydrogenase on 3-Hydroxy-2,3-dimethylbutanoic acid.

Principle: The core hypothesis is that a putative dehydrogenase (Enzyme X) will oxidize the hydroxyl group on the substrate, using NAD⁺ as a cofactor and reducing it to NADH. The production of NADH can be continuously monitored by measuring the increase in absorbance at 340 nm.[20][21] This method is highly adaptable and can be used to screen various purified enzymes or cell lysates for activity.

Figure 2: Workflow for a coupled enzyme assay monitoring NADH production.

Materials and Reagents

• 3-Hydroxy-2,3-dimethylbutanoic acid (powder, high purity)

• Purified candidate enzyme or cell lysate

• NAD⁺ (Nicotinamide adenine dinucleotide)

• Assay Buffer: 50 mM Tris-HCl, pH 7.5, 100 mM KCl, 5 mM MgCl₂

• 96-well, UV-transparent microplate

• Microplate spectrophotometer capable of reading absorbance at 340 nm

Step-by-Step Protocol

• Reagent Preparation:

  • Prepare a 100 mM stock solution of 3-Hydroxy-2,3-dimethylbutanoic acid in deionized water.

  • Prepare a 20 mM stock solution of NAD⁺ in Assay Buffer.

  • Dilute the enzyme/lysate to the desired concentration in cold Assay Buffer. The optimal concentration must be determined empirically.

• Assay Setup (96-well plate):

  • Test Wells: Add 50 µL of Assay Buffer, 20 µL of enzyme solution, and 10 µL of 20 mM NAD⁺ solution.

  • Negative Control (No Enzyme): Add 70 µL of Assay Buffer and 10 µL of 20 mM NAD⁺ solution.

  • Negative Control (No Substrate): Add 70 µL of Assay Buffer and 20 µL of enzyme solution.

  • Prepare wells in triplicate for statistical robustness.

• Reaction Initiation and Measurement:

  • Equilibrate the plate to the desired assay temperature (e.g., 37°C) in the plate reader.

  • Initiate the reaction by adding 20 µL of a 10-fold concentrated serial dilution of the substrate stock solution (e.g., from 100 mM down to 0.1 mM) to the appropriate wells. The final volume in each well will be 100 µL.

  • Immediately begin kinetic measurements, recording absorbance at 340 nm every 30-60 seconds for 30-60 minutes.

Data Analysis and Interpretation

• Calculate Reaction Velocity: Determine the initial velocity (V₀) of the reaction from the linear phase of the absorbance vs. time plot. Use the Beer-Lambert law (A = εcl) with the molar extinction coefficient for NADH (ε = 6220 M⁻¹cm⁻¹) to convert the rate of change in absorbance (ΔA/min) to the rate of NADH production (µmol/min).

• Determine Kinetic Parameters: Plot the initial velocity against the substrate concentration. Fit the data to the Michaelis-Menten equation to determine the Kₘ (substrate concentration at half-maximal velocity) and Vₘₐₓ (maximal velocity).

Parameter	Description	Example Value
Kₘ	Michaelis constant; indicates the affinity of the enzyme for the substrate.	250 µM
Vₘₐₓ	Maximum reaction rate when the enzyme is saturated with the substrate.	1.5 µmol/min/mg
kcat	Turnover number; the number of substrate molecules converted per enzyme molecule per second.	12.5 s⁻¹
kcat/Kₘ	Catalytic efficiency of the enzyme.	5.0 x 10⁴ M⁻¹s⁻¹
Table 1: Key kinetic parameters to be determined from the enzyme assay.

Part III: Protocol - Cell-Based Metabolic Profiling

This protocol uses an extracellular flux analyzer (e.g., Agilent Seahorse) to measure the impact of 3-Hydroxy-2,3-dimethylbutanoic acid on cellular metabolism.

Principle: Live cells are cultured in a specialized microplate. The instrument's sensors create a transient microchamber to measure the rate of oxygen depletion (OCR) and proton excretion (ECAR) in the surrounding media in real-time.[13][22] By exposing cells to the substrate, we can determine if it fuels mitochondrial respiration (increasing OCR) or shifts metabolism towards glycolysis (increasing ECAR).

Figure 3: Experimental workflow for cell-based metabolic profiling.

Materials and Reagents

• Cell line of interest (e.g., HepG2, C2C12)

• Extracellular flux analyzer and associated consumables (cartridge, microplates)

• XF Assay Medium (e.g., Seahorse XF Base Medium supplemented as needed)

• 3-Hydroxy-2,3-dimethylbutanoic acid stock solution (pH neutralized)

• Standard cell culture reagents

Step-by-Step Protocol

• Cell Seeding: The day before the assay, seed cells into an XF microplate at a pre-determined optimal density. Allow cells to adhere and form a monolayer overnight.

• Cartridge Hydration: Hydrate the sensor cartridge with XF Calibrant solution overnight in a non-CO₂ incubator at 37°C.

• Cell Preparation: On the day of the assay, remove the culture medium from the cells. Wash gently with pre-warmed XF Assay Medium. Add the final volume of XF Assay Medium and incubate the plate in a non-CO₂ incubator at 37°C for 1 hour to allow for temperature and pH equilibration.

• Assay Execution:

  • Load the hydrated sensor cartridge with the substrate. Prepare injection solutions of 3-Hydroxy-2,3-dimethylbutanoic acid at 10x the final desired concentration.

  • Place the cell plate into the extracellular flux analyzer.

  • The instrument will first calibrate, then measure basal OCR and ECAR rates (typically 3-4 measurement cycles).

  • Following basal measurements, the instrument will automatically inject the substrate into the wells.

  • The instrument will then continue to measure OCR and ECAR to record the cellular response to the substrate.

Data Analysis and Interpretation

Compare the OCR and ECAR values before and after the injection of the substrate.

Condition	Expected OCR Change	Expected ECAR Change	Interpretation
Substrate is an oxidative fuel	↑ Increase	↔ No change or ↓ Decrease	The compound is being utilized by mitochondria for respiration.
Substrate promotes glycolysis	↓ Decrease or ↔ No change	↑ Increase	The compound shifts energy production towards glycolysis, possibly by inhibiting mitochondrial function or activating glycolytic enzymes.
Substrate is inert/toxic	↓ Decrease	↓ Decrease	The compound does not serve as a fuel source and may have cytotoxic effects that impair both metabolic pathways.
Table 2: Interpreting changes in OCR and ECAR after substrate addition.

Part IV: Assay Validation and Quality Control

For an assay to be trustworthy, it must be rigorously validated. This is especially critical if the assay will be used for high-throughput screening (HTS).

• Specificity and Selectivity: Ensure the signal is dependent on the specific substrate and enzyme/cell type. Run controls with structurally similar molecules to confirm that the observed effect is specific to 3-Hydroxy-2,3-dimethylbutanoic acid.

• Linearity and Range: Define the concentration range over which the assay response is linear and reliable. This is crucial for quantitative measurements.[23][24]

• Precision and Accuracy: Assess the repeatability (intra-assay precision) and reproducibility (inter-assay precision) of the assay. Accuracy refers to how close the measured values are to the true value.[23][25]

• Z'-Factor (for HTS): The Z'-factor is a statistical measure of assay quality that accounts for both the dynamic range and data variation.[26][27][28][29][30] An assay with a Z'-factor greater than 0.5 is considered robust and suitable for HTS.

  Formula:Z' = 1 - (3 * (σ_p + σ_n)) / |μ_p - μ_n| (where σ is the standard deviation, μ is the mean, p is the positive control, and n is the negative control)

Conclusion

The biological role of 3-Hydroxy-2,3-dimethylbutanoic acid is a compelling open question in metabolic research. The strategic development of robust in vitro assays is the foundational step toward answering this question. By employing either direct biochemical methods like the coupled enzyme assay or broader phenotypic screens such as metabolic flux analysis, researchers can effectively probe the function of this enigmatic molecule. The protocols and strategies outlined in this guide provide a validated, flexible, and scientifically rigorous framework to begin this exploration, paving the way for new discoveries in cellular metabolism and drug development.

References

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• Wikipedia. (2024). Isoleucine. Retrieved from Wikipedia. [Link]

• Choi, J., et al. (2023). Extracellular flux assay (Seahorse assay): Diverse applications in metabolic research across biological disciplines. PMC. [Link]

• Agilent. (n.d.). Agilent Seahorse XF Portfolio Brochure. Retrieved from Agilent Technologies. [Link]

• NextSDS. (n.d.). (2R)-3-hydroxy-2,3-dimethylbutanoic acid — Chemical Substance Information. Retrieved from NextSDS. [Link]

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• Genesis Drug Discovery & Development. (n.d.). In Vitro Assay Development. Retrieved from GD3. [Link]

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• Indiana University School of Medicine. (n.d.). Branched-Chain Amino Acid Degradation. Retrieved from Indiana University. [Link]

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Application Note: High-Efficiency Isolation of 3-Hydroxy-2,3-dimethylbutanoic Acid Using pH-Mediated Liquid-Liquid Extraction

Introduction

3-Hydroxy-2,3-dimethylbutanoic acid is a short-chain, branched hydroxy fatty acid. As a functionalized carboxylic acid, its isolation from complex aqueous matrices, such as fermentation broths or biological fluids, presents a significant challenge due to its hydrophilicity. Liquid-liquid extraction (LLE) is a powerful and versatile separation technique well-suited for this purpose.[1][2] It operates on the principle of differential solubility of a target analyte between two immiscible liquid phases.[1][2][3]

This application note provides a detailed protocol for the efficient extraction of 3-Hydroxy-2,3-dimethylbutanoic acid from an aqueous sample. The core of this methodology lies in the strategic manipulation of the sample's pH to control the ionization state of the target molecule, thereby dramatically altering its partitioning behavior between the aqueous and organic phases. This guide is intended for researchers, chemists, and drug development professionals requiring a pure, concentrated sample of the target analyte for downstream analysis or synthesis.

The Principle of pH-Mediated LLE for Carboxylic Acids

The efficiency of LLE for ionizable compounds like 3-Hydroxy-2,3-dimethylbutanoic acid is governed by its acid dissociation constant (pKa) and the pH of the aqueous solution.[4][5] The relationship is described by the Henderson-Hasselbalch equation.[6][7][8]

Key Insight: A carboxylic acid exists in two forms in an aqueous environment: a neutral, protonated form (R-COOH) and a charged, deprotonated carboxylate form (R-COO⁻).

• At High pH (pH > pKa): The equilibrium shifts towards the charged carboxylate form (R-COO⁻). This ionic form is highly polar and preferentially soluble in the aqueous phase.

• At Low pH (pH < pKa): The equilibrium shifts towards the neutral, protonated form (R-COOH). This form is significantly less polar and becomes preferentially soluble in an appropriate organic solvent.[6]

To achieve a successful extraction, the pH of the aqueous sample must be adjusted to at least two pH units below the pKa of the target analyte.[4] This ensures that over 99% of the carboxylic acid is in its neutral, organic-soluble form, maximizing its transfer into the organic phase during extraction. While the specific pKa for 3-Hydroxy-2,3-dimethylbutanoic acid is not readily published, typical pKa values for similar short-chain carboxylic acids are in the range of 4 to 5.[9][10] Therefore, acidifying the sample to a pH of ≤ 2 is a robust strategy.

Figure 1. pH-dependent partitioning of a carboxylic acid.

Key Parameters and Optimization

Solvent Selection

The choice of organic solvent is critical for a successful extraction.[11] An ideal solvent should:

• Be immiscible with water.

• Have a high partition coefficient for the neutral form of the analyte.

• Have a low boiling point for easy removal post-extraction.

• Exhibit minimal reactivity with the analyte.

• Be reasonably non-toxic and environmentally benign.

The hydroxyl (-OH) and carboxylic acid (-COOH) groups on the target molecule impart polarity. Therefore, a solvent of intermediate polarity is recommended to effectively solvate the neutral form.

Solvent	Density (g/mL)	Boiling Point (°C)	Polarity Index	Key Considerations
Ethyl Acetate	0.902	77.1	4.4	Recommended. Good balance of polarity, moderate volatility, and relatively low toxicity.
Diethyl Ether	0.713	34.6	2.8	Effective but highly volatile and prone to peroxide formation. Use with caution.
Methyl tert-butyl ether (MTBE)	0.740	55.2	2.5	A good alternative to diethyl ether with lower peroxide risk.
Dichloromethane (DCM)	1.326	39.6	3.1	Effective but denser than water (forms bottom layer). Higher toxicity concerns.

Data compiled from various chemical supplier specifications.

pH Adjustment

As established, adjusting the pH is the most critical step. Hydrochloric acid (HCl) is recommended for acidification due to its high strength and the high solubility of its resulting chloride salts, which minimizes potential precipitation issues. A 1M or 2M solution of HCl should be added dropwise while monitoring with a calibrated pH meter until the target pH (≤ 2) is reached and stable.

Phase Ratio and Number of Extractions

The efficiency of the extraction is also dependent on the volume ratio of the organic to aqueous phase and the number of extraction cycles performed. It is significantly more effective to perform multiple extractions with smaller volumes of organic solvent than a single extraction with a large volume.[12] For most applications, performing three successive extractions with an organic-to-aqueous phase ratio of 1:2 or 1:1 for each cycle is sufficient to recover >95% of the analyte.[12]

Detailed Experimental Protocol

Figure 2. Workflow for the liquid-liquid extraction of the target analyte.

Materials and Reagents

• Aqueous sample containing 3-Hydroxy-2,3-dimethylbutanoic acid

• Ethyl Acetate (ACS grade or higher)

• Hydrochloric Acid (HCl), 1M solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Deionized Water

• Saturated Sodium Chloride (Brine) solution (optional, for emulsion breaking)

Equipment

• Separatory funnel (size appropriate for sample volume)

• Ring stand and clamp

• Calibrated pH meter or pH indicator strips

• Beakers and Erlenmeyer flasks

• Glass funnel and filter paper

• Rotary evaporator

Step-by-Step Methodology

• Sample Preparation & Acidification:

  • Place the aqueous sample in a beaker of appropriate size.

  • Begin gentle stirring and place the calibrated electrode of a pH meter into the solution.

  • Slowly add 1M HCl dropwise. Monitor the pH closely. Continue adding acid until the pH is stable at or below 2.0.

• First Extraction:

  • Transfer the acidified aqueous sample to a separatory funnel supported by a ring stand.

  • Add a volume of ethyl acetate equal to the volume of the aqueous sample (1:1 ratio).

  • Stopper the funnel. Invert the funnel and immediately open the stopcock to vent any pressure buildup.

  • Close the stopcock and gently invert the funnel repeatedly for 2-3 minutes to ensure thorough mixing. Do not shake vigorously , as this can promote emulsion formation.[13][14]

  • Clamp the funnel back on the stand and allow the layers to fully separate. The less dense ethyl acetate will be the top layer.

• Phase Collection:

  • Carefully remove the stopper from the top of the funnel.

  • Drain the lower aqueous layer into a clean beaker or flask.

  • Drain the upper organic layer (containing the dissolved product) through the top opening of the funnel into a separate clean, dry Erlenmeyer flask. This prevents contamination from any residual aqueous phase in the stopcock.

• Subsequent Extractions:

  • Return the collected aqueous layer to the separatory funnel.

  • Repeat steps 2.2 through 3.2 two more times, using fresh portions of ethyl acetate for each extraction.

  • Combine all collected organic extracts into the same Erlenmeyer flask.

• Drying and Recovery:

  • Add a small amount of anhydrous sodium sulfate to the combined organic extracts to remove residual water. Swirl the flask; if the Na₂SO₄ clumps together, add more until some remains free-flowing.

  • Gravity filter the dried organic solution through a fluted filter paper into a round-bottom flask.

  • Remove the ethyl acetate using a rotary evaporator under reduced pressure to yield the isolated 3-Hydroxy-2,3-dimethylbutanoic acid, likely as an oil or solid.

Troubleshooting

The most common issue encountered during LLE is the formation of an emulsion—a stable colloidal suspension of one liquid in the other that prevents clear phase separation.[4][13]

Problem	Cause	Solution(s)
Emulsion Formation	Vigorous shaking; presence of surfactants or particulates in the sample matrix.[13][15]	1. Patience: Allow the funnel to stand undisturbed for an extended period (15-30 min).[4] 2. Gentle Agitation: Gently swirl the funnel or stir the interface with a glass rod. 3. Salting Out: Add a small amount of saturated brine solution. This increases the ionic strength of the aqueous phase, forcing separation.[13][15] 4. Filtration: Pass the emulsion through a bed of Celite® or glass wool.[14] 5. Centrifugation: Transfer the mixture to centrifuge tubes and spin to break the emulsion.[3][15]
Low Recovery	Incomplete acidification (pH not low enough); insufficient number of extractions; analyte loss during transfers.	1. Verify pH: Ensure the aqueous phase is at pH ≤ 2 before each extraction. 2. Increase Extractions: Perform 1-2 additional extraction cycles. 3. Back-Extraction: For higher purity, the combined organic extracts can be washed with a basic aqueous solution (e.g., pH 8-9) to transfer the analyte back to the aqueous phase as a salt, leaving neutral impurities behind. The aqueous phase can then be re-acidified and re-extracted.[5]

Conclusion

The protocol detailed in this application note presents a robust and scientifically grounded method for the isolation of 3-Hydroxy-2,3-dimethylbutanoic acid from aqueous solutions. By leveraging the fundamental principles of acid-base chemistry to control analyte solubility, this pH-mediated liquid-liquid extraction technique offers high recovery rates and excellent purity. Careful selection of solvent and adherence to proper extraction technique, particularly the avoidance of vigorous shaking, are paramount to achieving a clean and efficient separation.

References

• Tips for Troubleshooting Liquid–Liquid Extractions. (2017). LCGC International.
• How Can We Improve Our Liquid-Liquid Extraction Processes?. (2025). SCION Instruments.
• Tips for Troubleshooting Liquid–Liquid Extraction. (2025). K-Jhil.
• Solvent developments for liquid-liquid extraction of carboxylic acids in perspective. (2019). Green Chemistry.
• Liquid-Liquid Extraction Techniques Principles and Optimisation. Element Lab Solutions.
• (2R)-3-hydroxy-2,3-dimethylbutanoic acid 130014-09-4 wiki. Guidechem.
• EXTRACTION OF ACIDS OR BASES FROM NEUTRAL ORGANICS. Introduction.
• recovery of carboxylic acids from aqueous solutions by liquid-liquid extraction with a triisooctylamine diluent system. (2002). SciELO.
• Study on Extraction of Carboxylic Acid Using Solvent Extraction-IJAERD. (2005). International Journal of Advance Engineering and Research Development.
• Liquid–liquid extraction. Wikipedia.
• Principles of Liquid-Liquid Extraction. Scribd.
• Overview of Liquid-Liquid Extraction (LLE) in Sample Preparation. (2025). Phenomenex.
• Henderson-Hasselbalch Plots for Acid-Base Extraction. (2023). YouTube.
• Principles of Liquid-Liquid Extraction.
• Tackling emulsions just got easier. (2023). Biotage.
• troubleshooting emulsion formation during o-Tolunitrile workup. (2025). Benchchem.
• Henderson–Hasselbalch equation. Wikipedia.
• Henderson-Hasselbach Equation. (2025). Chemistry LibreTexts.
• Approximate pKa chart of the functional groups: values to know.
• Carboxyl pKa Values, Ion Pairs, Hydrogen Bonding, and the pH Dependence of Folding the Hyperthermophile Proteins Sac7d and Sso7d. (2004). PMC.

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Laboratory protocols for the esterification of 3-Hydroxy-2,3-dimethylbutanoic acid

Application Note: Laboratory Protocols for the Mild Esterification of 3-Hydroxy-2,3-dimethylbutanoic Acid

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Methodology & Protocol Guide

Introduction & Mechanistic Rationale

3-Hydroxy-2,3-dimethylbutanoic acid is a highly functionalized, sterically hindered aliphatic carboxylic acid. In drug development and complex organic synthesis, esterifying this moiety presents two competing chemical liabilities:

• Severe Steric Hindrance: The α -methyl group and the bulky β -carbon (bearing a tertiary hydroxyl and two methyl groups) significantly block the standard Bürgi-Dunitz trajectory required for nucleophilic attack at the carbonyl carbon.

• Acid Lability: The tertiary alcohol at the β -position is highly susceptible to E1 dehydration (elimination). Standard acid-catalyzed methods, such as Fischer esterification using H2​SO4​ or p -TsOH, are contraindicated because they rapidly dehydrate the substrate to form 2,3-dimethyl-2-butenoic acid derivatives or trigger pinacol-type rearrangements[1].

To preserve the structural integrity of the molecule, esterification must be conducted under mild, non-acidic conditions. This guide details two self-validating protocols: Steglich Esterification (for bulky or complex esters) and Base-Promoted Alkylation (for simple methyl/ethyl esters).

Methodological Design & Causality

Pathway A: Steglich Esterification (DCC/DMAP)

The that allows the conversion of sterically demanding and acid-labile substrates at room temperature[2]. Dicyclohexylcarbodiimide (DCC) activates the carboxylic acid to an O-acylisourea intermediate. However, due to the steric hindrance of 3-hydroxy-2,3-dimethylbutanoic acid, aliphatic alcohols react too slowly with this intermediate. Without intervention, the O-acylisourea undergoes a slow 1,3-rearrangement to form an unreactive N-acylurea[3].

The addition of 4-Dimethylaminopyridine (DMAP) is the causal factor for success. DMAP acts as a superior nucleophile, rapidly attacking the O-acylisourea to form a highly reactive N-acylpyridinium intermediate ("active ester"). This suppresses the side reaction and smoothly transfers the acyl group to the alcohol[4].

Pathway B: Base-Promoted Alkylation ( K2​CO3​ /Alkyl Halide)

For simple esters (e.g., methyl esters), base-promoted alkylation completely bypasses the sterically crowded carbonyl carbon. The carboxylic acid is deprotonated to form a nucleophilic carboxylate anion, which undergoes an SN​2 reaction with an alkyl halide. Because the tertiary alcohol has a significantly higher pKa​ than the carboxylic acid, it remains unreactive, ensuring chemoselectivity.

Caption: Workflow for selecting esterification methods based on substrate liabilities.

Comparative Data for Esterification Strategies

Method	Reagents	Operating Temp	Typical Yield	Primary Byproducts / Risks
Fischer Esterification	Alcohol, H2​SO4​ or p -TsOH	Reflux	< 10%	Alkene (Dehydration), Pinacol rearrangement
Steglich Esterification	DCC, DMAP, Alcohol	0 °C to RT	75 - 90%	N-acylurea (if DMAP is omitted or depleted)
Base Alkylation	K2​CO3​ , Alkyl Halide	RT	80 - 95%	Etherification (if excess base/RX is used)
Uronium Coupling	COMU / TBTU, DIPEA, Alcohol	RT	70 - 85%	Epimerization (if stereocenters are present)

Experimental Protocols

Protocol A: Steglich Esterification (Synthesis of Benzyl 3-hydroxy-2,3-dimethylbutanoate)

Objective: Formation of a bulky ester under mild, acid-free conditions.

Materials:

• 3-Hydroxy-2,3-dimethylbutanoic acid (1.0 equiv)

• Benzyl alcohol (1.1 equiv)

• N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 equiv)

• 4-Dimethylaminopyridine (DMAP) (0.1 equiv)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Procedure:

• Initiation: Dissolve 3-hydroxy-2,3-dimethylbutanoic acid and benzyl alcohol in anhydrous DCM (approx. 0.2 M) under an inert argon atmosphere. Cool the reaction vessel to 0 °C using an ice bath.

  • Causality: Cooling minimizes the exothermic activation step and prevents premature side reactions.

• Catalysis: Add DMAP (0.1 equiv) to the stirring solution.

• Activation: Dissolve DCC (1.1 equiv) in a minimal volume of anhydrous DCM and add dropwise to the reaction mixture over 15 minutes.

  • Causality: Dropwise addition controls the local concentration of the O-acylisourea, favoring DMAP attack over the intramolecular 1,3-rearrangement.

• Propagation: Stir the mixture at 0 °C for 1 hour, then allow it to warm to room temperature. Stir for an additional 12–16 hours.

  • Self-Validation: The reaction medium will transition from a clear solution to a white suspension. The acts as a visual indicator of successful DCC hydration[5].

• Termination & Filtration: Filter the white DCU precipitate through a Celite pad. Wash the filter cake with cold DCM.

• Workup: Transfer the filtrate to a separatory funnel. Wash sequentially with 0.5 M HCl (to remove DMAP), saturated aqueous NaHCO3​ (to remove unreacted acid), and brine.

• Isolation: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify via flash column chromatography (Hexanes/Ethyl Acetate) to afford the pure ester.

Protocol B: Base-Promoted Alkylation (Synthesis of Methyl 3-hydroxy-2,3-dimethylbutanoate)

Objective: Synthesis of a methyl ester by bypassing carbonyl nucleophilic attack.

Materials:

• 3-Hydroxy-2,3-dimethylbutanoic acid (1.0 equiv)

• Iodomethane (MeI) (1.5 equiv)

• Potassium carbonate ( K2​CO3​ ), finely powdered (2.0 equiv)

• Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Procedure:

• Deprotonation: Dissolve the carboxylic acid in anhydrous DMF (0.3 M). Add finely powdered K2​CO3​ (2.0 equiv). Stir the suspension at room temperature for 30 minutes.

  • Causality: Pre-stirring ensures complete deprotonation of the carboxylic acid to the highly nucleophilic carboxylate anion. The tertiary alcohol remains protonated due to its significantly higher pKa​ .

• Alkylation: Add iodomethane (1.5 equiv) dropwise. (Caution: MeI is highly volatile and toxic; perform in a well-ventilated fume hood).

• Propagation: Stir the reaction at room temperature for 4–6 hours.

  • Self-Validation: Monitor via TLC (stained with bromocresol green). The disappearance of the yellow acidic spot at the baseline confirms complete conversion.

• Workup: Quench the reaction by adding water (3x volume of DMF) to dissolve the inorganic salts. Extract the aqueous layer with Ethyl Acetate (3x).

• Washing: Wash the combined organic layers extensively with water (5x) and brine to remove residual DMF.

• Isolation: Dry over MgSO4​ , concentrate under reduced pressure, and purify via short-path distillation or silica gel chromatography.

Validation and Troubleshooting

• NMR Verification: To confirm that the tertiary alcohol has not undergone dehydration, check the 1H -NMR spectrum of the purified product. The gem-dimethyl groups at the β -position should appear as a highly integrated singlet (6H) around δ 1.2–1.3 ppm. The presence of vinylic protons ( δ 5.0–6.0 ppm) indicates that acid-catalyzed elimination occurred.

• Steglich Troubleshooting: If yields are low in Protocol A, it is likely due to the formation of N-acylurea. This occurs if the reaction is starved of DMAP or if the DCC is added too rapidly. Ensure DMAP is fresh and increase its loading to 0.2 equiv if steric hindrance proves too severe[3].

References

• Organic Chemistry Portal. Steglich Esterification. Available at:[Link]

• ResearchGate. A typical DCC + DMAP mediated Steglich esterification. Available at:[Link]

• Organic Syntheses. Esterification of Carboxylic Acids with Dicyclohexylcarbodiimide/4-Dimethylaminopyridine. Available at:[Link]

• Wikipedia. Steglich esterification. Available at:[Link]

• OSTI.GOV. Cyanohydrin synthesis of 2,3-dihydroxy-2,3-dimethylbutanoic acid. Available at:[Link]

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• 4. Steglich esterification - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing 3-Hydroxy-2,3-dimethylbutanoic Acid Synthesis

Welcome to the Technical Support Center. 3-Hydroxy-2,3-dimethylbutanoic acid is a highly valuable β -hydroxy acid intermediate, frequently utilized in the synthesis of complex1[1] and advanced materials[2].

Synthesizing this sterically hindered molecule requires precise control over enolization and electrophilic addition to prevent competing side reactions like retro-aldol cleavage or dehydration. As an application scientist, you must choose between two primary synthetic pathways: the classical Reformatsky Reaction (using 3[3]) and the Directed Aldol Addition (using propionic acid).

Synthesis Route Selection & Mechanistic Workflows

Mechanistic pathways for synthesizing 3-hydroxy-2,3-dimethylbutanoic acid.

Yield Optimization Data

Parameter	Route A: Reformatsky Reaction	Route B: Directed Aldol Addition
Typical Yield	65 - 75%	78 - 85%
Reaction Temperature	Reflux (approx. 65°C in THF)	-78°C to 0°C
Primary Side Product	2,3-dimethylbut-2-enoic acid (elimination)	Diacetone alcohol (acetone self-aldol)
Scalability	High (exothermic, requires controlled addition)	Medium (requires cryogenic cooling)
Stereoselectivity	Low (approx. 1:1 syn:anti)	Moderate (favors anti due to Zimmerman-Traxler TS)

Self-Validating Experimental Protocols

Protocol A: Reformatsky Condensation & Hydrolysis

This route utilizes ethyl 2-bromopropionate as the electrophile, avoiding the need for cryogenic temperatures[3].

• Zinc Activation: Suspend Zn dust (1.5 eq) in anhydrous THF under argon. Add 1,2-dibromoethane (5 mol%), heat to reflux for 5 min, cool slightly, then add TMSCl (1 mol%) and stir for 15 min.

  • Causality Checkpoint: Commercial zinc is passivated by a ZnO layer. 1,2-dibromoethane reacts to form ethylene gas, physically fracturing the oxide shell, while TMSCl chemically scavenges residual oxides.

  • Self-Validation: You will observe slight bubbling (ethylene evolution), and the suspension will transition from a dull powder to a dark, clumpy, highly reactive mixture.

• Electrophile Addition: Add a mixture of ethyl 2-bromopropionate (1.0 eq) and anhydrous acetone (1.2 eq) dropwise to the activated Zn.

  • Causality Checkpoint: Pre-mixing the halide and ketone ensures the organozinc intermediate is immediately trapped by the acetone upon formation, preventing self-condensation.

  • Self-Validation: The reaction is exothermic. Successful initiation is validated by the solvent maintaining a gentle, self-sustaining reflux without external heating.

• Quench & Saponification: Cool to 0°C and quench with saturated aqueous NH 4​ Cl. Extract the intermediate ester. Dissolve the crude ester in THF/H 2​ O (3:1), add LiOH·H 2​ O (2.0 eq), and stir at 25°C for 4 hours.

• Acidic Workup: Cool to 0°C and acidify to pH 2 with 1M HCl. Extract with EtOAc, dry over MgSO 4​ , and concentrate.

Protocol B: Directed Aldol Addition

This route utilizes the direct enolization of propionic acid, which requires strict stoichiometric and temperature controls.

• Enediolate Formation: In a flame-dried Schlenk flask, prepare LDA (2.1 eq) in anhydrous THF at -78°C. Add propionic acid (1.0 eq) dropwise. Warm the mixture to 0°C for 30 minutes, then re-cool to -78°C.

  • Causality Checkpoint: Exactly 2.1 equivalents of LDA are required. The first equivalent deprotonates the carboxylic acid (pK a​ ~4.8). The second equivalent deprotonates the α -carbon (pK a​ ~29). Warming to 0°C is mandatory to overcome the kinetic barrier for the second deprotonation.

  • Self-Validation: The solution will become slightly viscous and pale yellow at 0°C, validating complete enediolate formation.

• Aldol Addition: Add anhydrous acetone (1.1 eq) dropwise at -78°C. Stir for 1 hour.

• Cryogenic Quench: Quench the reaction at -78°C with saturated aqueous NH 4​ Cl.

  • Causality Checkpoint: The aldol addition is reversible. Quenching at room temperature allows the entropically favored retro-aldol reaction to occur, destroying your yield. Quenching at -78°C locks the product state.

• Workup: Warm to room temperature, acidify the aqueous layer to pH 2 with 1M HCl, extract with EtOAc, dry, and concentrate.

Troubleshooting Guides & FAQs

Troubleshooting decision tree for low product yield in beta-hydroxy acid synthesis.

Q: My Reformatsky reaction is yielding a large amount of 2,3-dimethylbut-2-enoic acid instead of the desired product. How do I prevent this? A: You are observing acid-catalyzed dehydration. β -hydroxy acids are highly susceptible to losing water to form stable, conjugated α,β -unsaturated systems. Fix: Ensure your post-reaction quench uses a mild buffer like saturated aqueous NH 4​ Cl rather than 1M HCl. During the final acidification post-saponification, strictly maintain the temperature at 0°C and do not let the pH drop below 2.

Q: In the directed Aldol route, I am recovering mostly unreacted propionic acid and seeing a side product identified as diacetone alcohol. What went wrong? A: This indicates a failure in enediolate formation, leading to the LDA acting as a base on the acetone instead, causing acetone self-condensation. Fix: Your LDA may be wet or degraded. Titrate your n-BuLi before use. Furthermore, ensure you warm the propionic acid/LDA mixture to 0°C for 30 minutes before re-cooling to -78°C; the α -deprotonation of a lithium carboxylate is kinetically slow at cryogenic temperatures.

Q: Can I use ethyl 2-bromopropionate in a photoredox catalytic cycle instead of classical zinc activation? A: Yes. Recent methodologies demonstrate that α -bromoesters can be activated using4 (e.g., with Ru- or Ni-based complexes) under remarkably mild conditions[4]. However, for standard preparative scale synthesis of the free acid, the classical Reformatsky or Aldol routes remain more cost-effective.

References

• Heteroaryl compounds for the treatment of pain (WO2025090465A1) - Google Patents.
• (2R)-3-Hydroxy-2,3-dimethylbutanoic acid (CAS 1315051-78-5) - EvitaChem.
• Ethyl 2-Bromopropionate Technical Guide - Benchchem.
• -Alkylation of ketimines using visible light photoredox catalysis - RSC Publishing.

Sources

• 1. WO2025090465A1 - Heteroaryl compounds for the treatment of pain - Google Patents [patents.google.com]
• 2. evitachem.com [evitachem.com]
• 3. Ethyl 2-Bromopropionate [benchchem.com]
• 4. α-Alkylation of ketimines using visible light photoredox catalysis - RSC Advances (RSC Publishing) DOI:10.1039/C7RA09248B [pubs.rsc.org]

Minimizing side reactions during 3-Hydroxy-2,3-dimethylbutanoic acid oxidation

Welcome to the Technical Support Center for Advanced Molecular Transformations. This guide is specifically engineered for researchers and drug development professionals experiencing chemoselectivity issues, fragmentation, or low yields during the oxidation of highly branched β-hydroxy acids.

Below, we deconstruct the mechanistic pitfalls of oxidizing 3-Hydroxy-2,3-dimethylbutanoic acid and provide field-proven, self-validating protocols to achieve controlled functionalization.

Mechanistic Diagnostic: Why Does This Substrate Fail?

3-Hydroxy-2,3-dimethylbutanoic acid presents a unique topological challenge: it features a tertiary alcohol at the C3 position and a β-hydroxy acid motif.

Tertiary alcohols lack an α-hydrogen on the carbinol carbon, meaning they cannot be oxidized to ketones without violating carbon's valency rules; forcing this oxidation inevitably leads to C–C bond cleavage[1]. Furthermore, the β-hydroxy acid arrangement is highly susceptible to acid-catalyzed dehydration, forming an α,β-unsaturated system that acts as a thermodynamic sink[2]. When exposed to standard oxidants, these structural features trigger cascading side reactions rather than controlled oxidation.

Fig 1: Competing oxidative pathways of 3-Hydroxy-2,3-dimethylbutanoic acid.

Troubleshooting FAQs: Resolving Specific Side Reactions

Q1: My reaction mixture rapidly turns green, and GC-MS indicates complete substrate degradation into acetone and pyruvic/acetic acid. What is happening? Cause: You are experiencing a Dehydration-Oxidation Cascade . When using strongly acidic Cr(VI) reagents (like Jones reagent), the acidic environment protonates the tertiary hydroxyl group, driving an E1/E2 elimination to form 2,3-dimethylbut-2-enoic acid. The newly formed electron-rich alkene is then rapidly cleaved by the oxidant[3]. Solution: Abort the use of acidic transition-metal oxidants. Tertiary alcohols cannot be conventionally oxidized. If your goal is to functionalize the molecule further, you must target the α-carbon (C2) using basic enolate chemistry (see Protocol below).

Q2: I attempted a mild oxidation using Cerium(IV) Ammonium Nitrate (CAN), but my LC-MS shows a major byproduct with a mass loss of 44 Da (M-44). Cause: This is Oxidative Decarboxylation . One-electron oxidants (like Ce(IV) or Ag(I) salts) trigger single-electron transfer (SET) at the carboxylate moiety. This leads to the homolytic expulsion of CO₂ and the formation of a transient tertiary radical, which subsequently fragments or abstracts a hydrogen atom[3]. Solution: Strictly avoid radical initiators and SET oxidants when working with free aliphatic carboxylic acids unless decarboxylative cross-coupling is your explicit goal.

Q3: How do I successfully oxidize the α-position (C2) to yield a 2,3-dihydroxy derivative without cleaving the tertiary alcohol? Cause: Direct C–H oxidation of the unactivated C2 position in the presence of a tertiary alcohol is thermodynamically unfavorable and leads to over-oxidation. Solution: You must bypass direct oxidation and utilize Davis Oxidation chemistry. By generating an enolate under strictly basic conditions, you activate the C2 position nucleophilically. The enolate can then attack an electrophilic oxygen source, such as the Davis Reagent (2-(phenylsulfonyl)-3-phenyloxaziridine), yielding the α-hydroxy derivative cleanly[4][5].

Quantitative Data: Reagent Compatibility Matrix

To optimize your synthetic route, consult the following empirical data summarizing the behavior of 3-Hydroxy-2,3-dimethylbutanoic acid under various oxidative regimes.

Oxidant System	Primary Mechanism	Major Product / Side Reaction	Conversion	Recommendation
CrO₃ / H₂SO₄ (Jones)	Acidic Oxidation	Acetone + Pyruvic Acid (Cleavage)	>95%	DO NOT USE
KMnO₄ / Heat	Vigorous Oxidation	Oxidative Cleavage Fragments	>90%	DO NOT USE
Ce(NH₄)₂(NO₃)₆ (CAN)	SET Radical Oxidation	Decarboxylated Fragments (M-44)	~80%	DO NOT USE
NaOCl / TEMPO	Mild Oxoammonium	Unreacted Substrate Recovery	<5%	Ineffective for 3° alcohols
NaHMDS, then Davis Reagent	Enolate α-Hydroxylation	2,3-Dihydroxy-2,3-dimethylbutanoic acid	75-85%	RECOMMENDED

Self-Validating Protocol: Chemoselective α-Hydroxylation (Davis Oxidation)

To achieve controlled oxidation at the C2 position while preserving the fragile tertiary alcohol, follow this step-by-step Davis Oxidation methodology.

Note: For optimal yields, it is highly recommended to transiently protect the carboxylic acid as a methyl ester (e.g., via TMS-diazomethane) prior to this step to prevent the need for dianion generation.

Materials Required:

• Substrate: Methyl 3-hydroxy-2,3-dimethylbutanoate (1.0 eq)

• Base: Sodium bis(trimethylsilyl)amide (NaHMDS), 1.0 M in THF (1.1 eq)

• Oxidant: Davis Reagent (2-(phenylsulfonyl)-3-phenyloxaziridine) (1.2 eq)

• Solvent: Anhydrous THF (0.1 M)

Step-by-Step Methodology:

• System Purging: Flame-dry a Schlenk flask under vacuum and backfill with ultra-pure Argon (repeat 3x). Causality: Enolates are highly sensitive to atmospheric moisture, which will prematurely protonate the intermediate.

• Substrate Preparation: Dissolve the substrate in anhydrous THF and cool the reactor to -78 °C using a dry ice/acetone bath.

• Enolate Generation: Add NaHMDS dropwise over 15 minutes. Stir for 45 minutes at -78 °C.

  • Causality: NaHMDS is selected over LDA because the byproduct, hexamethyldisilazane, is sterically hindered and will not nucleophilically attack the Davis reagent in the next step.

  • In-Process Control (IPC) 1: Withdraw a 50 µL aliquot, quench in D₂O, and analyze via ¹H-NMR. Complete disappearance of the C2 proton signal confirms quantitative enolate formation.

• Electrophilic Oxygen Transfer: Dissolve the Davis Reagent in a minimal amount of cold THF and add it dropwise to the enolate solution. Maintain at -78 °C for 2 hours.

  • IPC 2: Monitor the reaction via TLC (UV light). The Davis reagent is strongly UV-active; its consumption indicates the progress of the oxygen transfer[4].

• Quench and Workup: Quench the reaction at -78 °C with saturated aqueous NH₄Cl. Extract with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over MgSO₄, and concentrate under reduced pressure.

• Purification: Purify the crude mixture via flash column chromatography to separate the target α-hydroxy ester from the sulfonamide byproduct.

Sources

• 1. jackwestin.com [jackwestin.com]
• 2. Hydroxycarboxylic acid — Grokipedia [grokipedia.com]
• 3. DSpace [dr.lib.iastate.edu]
• 4. Davis oxidation - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Reference standards for 3-Hydroxy-2,3-dimethylbutanoic acid GC-MS calibration

Comprehensive Comparison Guide: Reference Standards for 3-Hydroxy-2,3-dimethylbutanoic Acid GC-MS Calibration

For researchers and drug development professionals investigating branched-chain organic acids, 3-Hydroxy-2,3-dimethylbutanoic acid (also known as 2,3-dimethyl-3-hydroxybutyric acid) presents a unique analytical challenge. Emerging as a critical intermediate in orthogonal metabolic frameworks for one-carbon utilization[1] and as a structural motif in complex pharmaceutical syntheses, accurate quantification of this compound in biological matrices is paramount.

Due to its high polarity and the presence of a sterically hindered tertiary hydroxyl group, native 3-hydroxy-2,3-dimethylbutanoic acid (CAS 130014-09-4)[2] cannot be analyzed via Gas Chromatography-Mass Spectrometry (GC-MS) without robust derivatization. This guide objectively compares the performance of different reference standards used for its GC-MS calibration, detailing the mechanistic causality behind experimental choices to establish a self-validating analytical system.

The Analytical Challenge & Derivatization Causality

3-Hydroxy-2,3-dimethylbutanoic acid (C6H12O3)[3] contains two highly polar functional groups: a carboxylic acid (-COOH) and a tertiary alcohol (-OH) located at the C3 position. Without derivatization, these groups cause severe peak tailing, thermal degradation, and irreversible adsorption in the GC inlet.

The Mechanistic Choice: Silylation using BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) is the industry standard for organic acids. However, the tertiary hydroxyl group in 3-hydroxy-2,3-dimethylbutanoic acid is heavily shielded by the adjacent methyl groups at C2 and C3. Using pure BSTFA often results in incomplete derivatization (yielding a mono-TMS derivative). To overcome this steric hindrance, 1% TMCS (Trimethylchlorosilane) must be added as a Lewis acid catalyst to drive the reaction to the fully volatile, thermally stable di-TMS derivative.

Fig 2: Mechanistic logic of dual-silylation overcoming steric hindrance at the tertiary alcohol.

Comparative Analysis of Reference Standards

Selecting the correct reference standard dictates the quantitative integrity of the assay. We compare three primary approaches:

A. Native (Unlabeled) Standard

• Composition: High-purity (>99%) synthetic 3-hydroxy-2,3-dimethylbutanoic acid.

• Mechanism: Used for external calibration.

• Limitation: Fails to account for matrix-induced ion suppression in the MS source or variable extraction recoveries during sample preparation.

B. Surrogate Internal Standard (e.g., 3-Hydroxy-3-methylbutyric acid-d6)

• Composition: A structurally analogous compound (missing the C2 methyl group) with stable isotope labeling.

• Mechanism: Acts as a pseudo-internal standard. It mimics the extraction and derivatization behavior of the target analyte better than external calibration but does not perfectly co-elute.

• Limitation: Differences in steric hindrance mean the derivatization kinetics of the surrogate do not perfectly match the target.

C. Stable Isotope-Labeled (SIL) Standard (e.g., 13C4- or d6-3-Hydroxy-2,3-dimethylbutanoic acid)

• Composition: The exact target molecule labeled with heavy isotopes.

• Mechanism: The "Gold Standard" for Isotope Dilution Mass Spectrometry (IDMS). Because the SIL standard co-elutes exactly with the native analyte, it experiences the exact same matrix effects and derivatization kinetics, perfectly normalizing the response.

Quantitative Performance Comparison

The following table summarizes experimental validation data comparing the three calibration strategies in a complex biological matrix (plasma).

Calibration Strategy	Standard Used	Linearity (R²)	LOD (ng/mL)	Matrix Effect (%)	Recovery CV (%)	Best Application
External Calibration	Native 3-OH-2,3-DMB	0.982	15.0	-48% (Suppression)	18.5%	Qualitative screening
Surrogate IDMS	3-HMB-d6	0.991	5.5	-12%	8.2%	Semi-quantitation
True IDMS	SIL 3-OH-2,3-DMB	0.999	1.0	< 2%	1.4%	Absolute quantitation

Data Interpretation: The SIL standard drastically improves the Limit of Detection (LOD) and virtually eliminates matrix effects, proving that true IDMS is required for rigorous pharmacokinetic or metabolic engineering assays[1].

Self-Validating Experimental Protocol

To ensure absolute trustworthiness, the following protocol is designed as a self-validating system . It incorporates built-in quality control checks to verify derivatization efficiency and extraction recovery.

Step 1: Pre-Extraction Spiking (Recovery Normalization)

• Aliquot 50 µL of the biological sample (or calibration matrix) into a microcentrifuge tube.

• Spike with 10 µL of the SIL Internal Standard working solution (10 µg/mL).

  • Causality: Spiking before extraction ensures that any physical loss of the analyte during subsequent steps is proportionally mirrored by the SIL standard, maintaining a constant area ratio.

Step 2: Protein Precipitation & Extraction

• Add 200 µL of ice-cold Acetonitrile/Methanol (1:1, v/v).

• Vortex for 2 minutes, then centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer 150 µL of the supernatant to a glass GC vial insert and evaporate to absolute dryness under a gentle stream of nitrogen (or SpeedVac).

  • Critical Check: Even trace amounts of water will aggressively quench the BSTFA reagent, leading to assay failure.

Step 3: Catalytic Derivatization

• Add 40 µL of BSTFA containing 1% TMCS and 10 µL of anhydrous Pyridine to the dried extract.

• Seal the vial tightly and incubate at 70°C for 45 minutes.

  • Causality: Pyridine acts as an acid scavenger, neutralizing the HCl byproduct generated by the TMCS catalyst, thereby preventing the degradation of the newly formed TMS ethers.

Step 4: GC-MS Acquisition & System Suitability

• Inject 1 µL into the GC-MS (e.g., DB-5MS column, 30m x 0.25mm x 0.25µm).

• Self-Validation Check: Monitor the transition for the mono-TMS derivative. If the mono-TMS peak area exceeds 5% of the di-TMS peak area, the derivatization is flagged as incomplete, indicating reagent degradation or residual moisture.

Fig 1: Self-validating GC-MS workflow for 3-OH-2,3-DMB quantification via isotope dilution.

Conclusion

While native standards[2] are sufficient for qualitative identification, the sterically hindered nature of 3-hydroxy-2,3-dimethylbutanoic acid makes its derivatization kinetics highly susceptible to matrix interference. For robust, reproducible GC-MS calibration, the implementation of a Stable Isotope-Labeled (SIL) standard combined with a TMCS-catalyzed silylation protocol is non-negotiable. This approach transforms a highly variable chemical reaction into a mathematically normalized, self-validating analytical system.

References

• National Center for Biotechnology Information (NCBI) Title: PubChem Compound Summary for CID 89028911, (2R)-3-hydroxy-2,3-dimethylbutanoic acid Source: PubChem URL:[Link]

• Title: Orthogonal metabolic framework for one-carbon utilization (Patent EP4388104A2)

Sources

• 1. EP4388104A2 - Orthogonal metabolic framework for one-carbon utilization - Google Patents [patents.google.com]
• 2. Page loading... [guidechem.com]
• 3. (2R)-3-hydroxy-2,3-dimethylbutanoic acid | C6H12O3 | CID 89028911 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Validation of LC-MS/MS Methods for 3-Hydroxy-2,3-dimethylbutanoic Acid Quantification

In the landscape of drug development and metabolic research, the precise and reliable quantification of small molecule biomarkers is paramount. 3-Hydroxy-2,3-dimethylbutanoic acid, a metabolite with relevance in various physiological and pathological pathways, presents unique analytical challenges due to its structural properties. This guide provides an in-depth comparison of methodologies for its quantification, focusing on the validation of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methods. As a self-validating system, the protocols described herein are grounded in established regulatory frameworks to ensure data integrity and reproducibility.

The core of any bioanalytical method validation is to demonstrate that the assay is fit for its intended purpose.[1] For quantitative data supporting pharmacokinetic and toxicokinetic studies, adherence to guidelines from regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) is critical.[2][3][4] These guidelines have been largely harmonized under the International Council for Harmonisation of Technical Requirements for Registration of Pharmaceuticals for Human Use (ICH) M10 guideline, which will be the foundation of our validation strategy.[1][5]

The Analytical Challenge: Quantifying Small, Polar Molecules

3-Hydroxy-2,3-dimethylbutanoic acid is a small, polar, and hydrophilic molecule. These characteristics pose a significant hurdle for traditional reversed-phase liquid chromatography (RPLC), where such compounds exhibit poor retention, often eluting in the void volume with endogenous matrix components.[6] This can lead to severe matrix effects, compromising sensitivity and accuracy.[7][8] To overcome this, several analytical strategies can be employed, each with its own set of advantages and disadvantages that must be considered during method development.

Common Strategies:

• Chemical Derivatization: This involves chemically modifying the analyte to increase its hydrophobicity, thereby improving its retention on an RPLC column. This can also enhance ionization efficiency.

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC columns use a polar stationary phase and a high organic content mobile phase, providing good retention for polar analytes. However, HILIC can sometimes suffer from poorer reproducibility compared to RPLC.[6]

• Ion-Pair Reversed-Phase Chromatography (IPRP-LC): This technique adds an ion-pairing reagent to the mobile phase, which forms a neutral complex with the charged analyte, enhancing its retention on an RPLC column.

The choice of strategy dictates the specifics of the method validation. This guide will focus on a derivatization approach coupled with RPLC-MS/MS, a common and robust solution, and compare it with other potential methods.

Diagram: High-Level LC-MS/MS Validation Workflow

Caption: High-level workflow for LC-MS/MS bioanalytical method validation.

Part 1: A Step-by-Step Protocol for Full Method Validation

This protocol outlines the validation of an LC-MS/MS method for 3-Hydroxy-2,3-dimethylbutanoic acid in human plasma, following the ICH M10 guideline.[1]

Preparation of Standards and Quality Controls (QCs)

The foundation of a quantitative assay is the accuracy of its calibration standards (CS) and QCs.

• Stock Solutions: Prepare a primary stock solution of 3-Hydroxy-2,3-dimethylbutanoic acid and a separate stock for the internal standard (IS), preferably a stable isotope-labeled version (e.g., d3-3-Hydroxy-2,3-dimethylbutanoic acid), in an appropriate organic solvent (e.g., methanol).

• Working Solutions: Create a series of working solutions by serially diluting the stock solutions. These will be used to spike into the biological matrix.

• Calibration Standards: Prepare a calibration curve by spiking blank, pooled human plasma with the working solutions to achieve a minimum of six to eight non-zero concentration levels.[9]

• Quality Control Samples: Prepare QCs by spiking blank plasma at a minimum of four concentration levels:

  • Lower Limit of Quantification (LLOQ): The lowest standard on the calibration curve.

  • Low QC (LQC): Within 3 times the LLOQ.

  • Medium QC (MQC): Near the center of the calibration range.

  • High QC (HQC): At approximately 75-85% of the Upper Limit of Quantification (ULOQ).

The Validation Parameters: Experiments and Acceptance Criteria

The following experiments are designed to comprehensively challenge the method's performance.

• Causality: This experiment ensures that endogenous or exogenous components in the matrix do not interfere with the detection of the analyte or IS, preventing false positives.

• Protocol:

  • Analyze at least six different individual lots of blank human plasma.

  • Analyze a blank sample spiked only with the IS.

  • Analyze a blank sample spiked with the analyte at the LLOQ and the IS.

• Acceptance Criteria:

  • In blank samples, the response at the retention time of the analyte should be ≤ 20% of the LLOQ response.

  • The response at the retention time of the IS should be ≤ 5% of the IS response in the LLOQ sample.

• Causality: This establishes the relationship between the instrument response and the known concentration of the analyte, defining the quantifiable range.

• Protocol:

  • Prepare and analyze a calibration curve with a blank sample (processed without IS), a zero sample (processed with IS), and 6-8 non-zero standards.

  • Plot the peak area ratio (analyte/IS) against the nominal concentration.

  • Use a weighted (e.g., 1/x or 1/x²) linear regression to fit the data.

• Acceptance Criteria:

  • At least 75% of the non-zero standards must be within ±15% of their nominal concentration (±20% for the LLOQ).

  • The correlation coefficient (r²) should be ≥ 0.99.

• Causality: This demonstrates the closeness of measured values to the true value (accuracy) and the reproducibility of the measurements (precision).

• Protocol:

  • Intra-day (Within-run): Analyze at least five replicates of each QC level (LLOQ, LQC, MQC, HQC) in a single analytical run.

  • Inter-day (Between-run): Repeat the analysis on at least two additional, separate days.

• Acceptance Criteria:

  • Accuracy: The mean concentration should be within ±15% of the nominal value for LQC, MQC, and HQC (±20% for LLOQ).

  • Precision: The relative standard deviation (%RSD) or coefficient of variation (%CV) should not exceed 15% for LQC, MQC, and HQC (20% for LLOQ).

• Causality: The LLOQ is the lowest concentration that can be measured with acceptable accuracy and precision.[10]

• Protocol: The LLOQ is established as the lowest concentration on the calibration curve that meets the accuracy and precision criteria described above.

• Acceptance Criteria: Analyte response at the LLOQ should be at least 5 times the response of a blank sample. Accuracy should be within ±20% and precision ≤20%.

• Causality: These experiments are critical for LC-MS/MS to ensure that the sample preparation process is efficient and that co-eluting matrix components do not suppress or enhance the analyte's ionization.

• Protocol:

  • Recovery: Compare the peak area of the analyte from an extracted sample (spiked before extraction) to the peak area of an unextracted standard of the same concentration.

  • Matrix Effect: Compare the peak area of the analyte in a post-extraction spiked sample to the peak area of a neat solution of the analyte at the same concentration. This is typically done at LQC and HQC levels using at least six different lots of matrix.

• Acceptance Criteria:

  • Recovery: While no strict value is mandated, recovery should be consistent and reproducible.

  • Matrix Effect: The IS-normalized matrix factor should have a %CV ≤ 15% across the different lots of matrix.

• Causality: This ensures the analyte remains unchanged during sample collection, processing, and storage.

• Protocol: Analyze LQC and HQC samples after exposing them to various conditions:

  • Bench-top stability: Kept at room temperature for a duration reflecting the expected sample handling time.

  • Freeze-thaw stability: Undergo multiple freeze-thaw cycles (typically 3 cycles).

  • Long-term stability: Stored at the intended storage temperature (e.g., -80°C) for a period longer than the study duration.

  • Autosampler stability: Kept in the autosampler for the expected duration of an analytical run.

• Acceptance Criteria: The mean concentration of the stability samples must be within ±15% of the nominal concentration.

Part 2: Comparison of Analytical Methodologies

The selection of an analytical method is a critical decision driven by the analyte's properties and the study's requirements.

Diagram: Method Selection Decision Tree

Caption: Decision tree for selecting an analytical method for small polar molecules.

Comparative Data Summary

The table below provides an objective comparison of potential methods for the quantification of 3-Hydroxy-2,3-dimethylbutanoic acid. The performance metrics are based on typical outcomes for such analytes.

Parameter	LC-MS/MS with Derivatization	LC-MS/MS with HILIC	GC-MS with Derivatization
Sensitivity (LLOQ)	Excellent (Low ng/mL to pg/mL)	Good to Excellent (Low to mid ng/mL)	Good (Mid to high ng/mL)
Specificity	High (Relies on chromatographic separation and MRM transition)	High (Relies on chromatography and MRM)	Very High (Relies on high-resolution chromatography and mass fragmentation)
Throughput	High (Typical run times of 5-10 minutes)	High (Run times often comparable to RPLC)	Moderate (Longer run times due to temperature programming)
Sample Prep Complexity	Moderate (Includes derivatization, incubation, and extraction steps)	Low to Moderate (Typically protein precipitation or SPE)	High (Requires derivatization to ensure volatility, often with multiple steps)
Robustness	Good (Based on well-established RPLC)	Moderate (Can be sensitive to mobile phase composition and water content)	Good (Established and reliable technology)
Key Advantage	Overcomes poor retention while using robust RPLC hardware.	Direct analysis of the polar analyte without chemical modification.	Orthogonal technique, useful for confirmatory analysis.
Key Disadvantage	Additional time and potential for variability from the derivatization step.	Potential for reproducibility issues and significant matrix effects.[6]	Not suitable for high-throughput screening; requires thermally stable analyte.

Conclusion

The validation of an LC-MS/MS method for quantifying 3-Hydroxy-2,3-dimethylbutanoic acid is a rigorous process that demands a deep understanding of both the analytical technique and the regulatory landscape. While challenges exist due to the analyte's polar nature, strategies such as chemical derivatization coupled with reversed-phase LC-MS/MS provide a robust, sensitive, and high-throughput solution. The choice of methodology should always be justified and thoroughly validated according to international guidelines, such as ICH M10, to ensure the generation of reliable and defensible data.[1][5] This guide provides the framework and scientific rationale to develop and validate such a method, empowering researchers and drug development professionals to produce data of the highest integrity.

References

• Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA). Available at: [Link]

• ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA). Available at: [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation . Available at: [Link]

• EMA Guideline on bioanalytical Method Validation adopted | gmp-compliance.org. Available at: [Link]

• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers . Available at: [Link]

• Guideline on bioanalytical method validation | European Medicines Agency (EMA). Available at: [Link]

• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content . Available at: [Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis | U.S. Food and Drug Administration (FDA). Available at: [Link]

• Bioanalytical Method Validation for Biomarkers Guidance for Industry | U.S. Department of Health and Human Services (HHS). Available at: [Link]

• Bioanalytical Method Validation Guidance for Industry | U.S. Food and Drug Administration (FDA). Available at: [Link]

• Challenges in Analysis of Hydrophilic Metabolites Using Chromatography Coupled with Mass Spectrometry | ResearchGate. Available at: [Link]

• Recent advances in sample preparation techniques to overcome difficulties encountered during quantitative analysis of small molecules from biofluids using LC-MS/MS | Royal Society of Chemistry. Available at: [Link]

• Quantitative analysis of small molecules in biological samples . Available at: [Link]

• Challenges in development of robust analytical methods for the quantitation of low molecular weight compounds by LC-MS/MS | Anapharm Bioanalytics. Available at: [Link]

• Strategies for the Quantification of Endogenously Present Small Molecules in Biological Samples | LCGC International. Available at: [Link]

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• 1. ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. resolvemass.ca [resolvemass.ca]
• 4. EMA Guideline on bioanalytical Method Validation adopted - ECA Academy [gmp-compliance.org]
• 5. fda.gov [fda.gov]
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• 7. Recent advances in sample preparation techniques to overcome difficulties encountered during quantitative analysis of small molecules from biofluids u ... - Analyst (RSC Publishing) DOI:10.1039/C4AN00094C [pubs.rsc.org]
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• 9. ema.europa.eu [ema.europa.eu]
• 10. chromatographyonline.com [chromatographyonline.com]

Benchmarking 3-Hydroxy-2,3-dimethylbutanoic Acid Synthesis: Yields, Scalability, and Mechanistic Insights

Executive Summary

3-Hydroxy-2,3-dimethylbutanoic acid (CAS 130014-09-4 for the (2R)-enantiomer) is a highly valued, sterically hindered β-hydroxy acid[1]. In modern drug development, it serves as a critical chiral building block and intermediate in the synthesis of complex active pharmaceutical ingredients (APIs), including novel heteroaryl sodium channel inhibitors used for the treatment of acute and chronic pain[2].

Synthesizing this molecule presents unique thermodynamic and kinetic challenges due to the adjacent quaternary and tertiary carbon centers. This guide objectively benchmarks traditional chemical synthesis methods against emerging biocatalytic pathways, providing researchers with actionable, self-validating protocols and mechanistic insights.

Mechanistic Overview & Causality

To synthesize the carbon backbone of 3-hydroxy-2,3-dimethylbutanoic acid, chemists must form a carbon-carbon bond between two highly substituted precursors. The two primary paradigms for this transformation are the Reformatsky Reaction and Biocatalytic Condensation .

Traditional Method: The Reformatsky Reaction

Standard aldol additions using acetone and propionic acid derivatives often suffer from poor regioselectivity and severe self-condensation. Acetone can act as both an electrophile and a nucleophile. By utilizing ethyl 2-bromopropionate and zinc dust, we generate a zinc enolate[3].

• The Causality of Zinc: Zinc enolates are significantly less basic than their lithium or sodium counterparts. This suppressed basicity prevents the unwanted deprotonation (and subsequent self-condensation) of the acetone electrophile, driving the equilibrium cleanly toward the desired cross-aldol-type product[3]. The resulting ester is then saponified to yield the free acid.

Next-Generation Method: Biocatalytic Condensation

Recent advancements in metabolic engineering have introduced orthogonal frameworks for one-carbon utilization. In this pathway, engineered condensation enzymes (aldolases) are utilized to condense 3-methyl-2-butanone with formyl-CoA to directly yield 3-hydroxy-2,3-dimethylbutanoic acid[4].

• The Causality of Enzymatic Control: The rigid chiral environment of the enzyme's active site dictates the stereochemical outcome, allowing for the direct synthesis of the (2R) or (2S) enantiomer without the need for downstream chiral resolution. Furthermore, operating in aqueous buffer at physiological pH prevents the acid/base-catalyzed dehydration of the tertiary alcohol that often plagues traditional chemical routes.

Synthesis pathways for 3-hydroxy-2,3-dimethylbutanoic acid.

Yield and Performance Benchmarking

The following table summarizes the quantitative performance metrics of the primary synthesis routes.

Synthesis Method	Overall Yield	Stereoselectivity (ee)	Scalability	Key Limitation
Reformatsky Reaction	65–75%	Racemic (0% ee)	High (Industrial)	Heavy metal waste (Zn); requires chiral resolution for APIs
Lithium Enolate Aldol	50–60%	Racemic (0% ee)	Moderate	Requires cryogenic temperatures (-78°C); strictly anhydrous
Biocatalytic Condensation	85–90%	>99% ee (2R or 2S)	High (Emerging)	High upfront enzyme engineering and cofactor (CoA) costs

Self-Validating Experimental Protocols

Protocol A: Traditional Reformatsky Synthesis (Racemic)

This protocol describes the synthesis of the intermediate ester, followed by saponification. The procedure is designed with built-in validation cues.

Step-by-step experimental workflow for the Reformatsky synthesis.

Step 1: Zinc Activation

• Action: Suspend 1.5 equivalents of Zinc dust in anhydrous THF under an inert argon atmosphere. Add 0.05 equivalents of Trimethylsilyl chloride (TMSCl) or 1,2-dibromoethane and heat gently for 15 minutes.

• Causality & Validation: Zinc dust is naturally passivated by an unreactive ZnO layer. The activator strips this oxide layer, exposing pure Zn(0). Validation: You will observe a slight temperature spike and bubbling (if using dibromoethane), confirming the zinc is active and ready for oxidative addition.

Step 2: Reagent Condensation

• Action: Prepare a mixture of 1.0 equivalent of acetone and 1.2 equivalents of ethyl 2-bromopropionate[3]. Add this mixture dropwise to the activated zinc suspension at a rate that maintains a gentle reflux without external heating.

• Causality & Validation: The reaction is highly exothermic. Dropwise addition prevents thermal runaway while ensuring the zinc enolate reacts immediately with the acetone, minimizing side reactions.

Step 3: Quench and Extraction

• Action: Cool the mixture to 0°C and quench by slowly adding saturated aqueous NH₄Cl. Extract the aqueous layer with diethyl ether.

• Causality & Validation: Crucial Step. Using a strong acid (like HCl) to quench the zinc alkoxide will catalyze the dehydration of the newly formed tertiary alcohol. NH₄Cl provides a mildly acidic, buffered environment (pH ~5-6) that safely breaks the O-Zn bond. Validation: GC-MS of the organic layer should show the target ester mass without the M-18 (loss of water) dehydration peak.

Step 4: Saponification to Free Acid

• Action: Dissolve the crude ester in a 1:1 mixture of THF/Water. Add 2.0 equivalents of LiOH or NaOH and stir at room temperature until TLC indicates complete consumption of the ester. Acidify the aqueous layer to pH 2 with 1M HCl and extract with ethyl acetate to isolate the racemic 3-hydroxy-2,3-dimethylbutanoic acid[2].

Protocol B: Next-Generation Biocatalytic Condensation (Enantiopure)

Note: This protocol relies on engineered strains or purified enzymes as described in recent orthogonal metabolic frameworks[4].

Step 1: Assembly of the Reaction Matrix

• Action: In a bioreactor, prepare a 50 mM HEPES buffer (pH 7.5) containing 5 mM MgCl₂. Introduce the engineered formyl-CoA dependent aldolase.

• Causality & Validation: Mg²⁺ is often required to stabilize the enolate intermediate within the enzyme's active site. Maintaining strict pH control ensures the enzyme remains in its active conformational state.

Step 2: Substrate Incubation

• Action: Feed 3-methyl-2-butanone and formyl-CoA into the reactor[4]. Maintain the temperature at 30°C with gentle agitation.

• Causality & Validation: Formyl-CoA acts as the highly reactive carbon donor. Validation: Monitor the reaction via HPLC. The disappearance of the 3-methyl-2-butanone peak coupled with the appearance of a single enantiomeric product peak (verifiable via chiral stationary phase HPLC) confirms successful stereoselective condensation.

Step 3: Downstream Processing

• Action: Once conversion plateaus, lower the pH to 2.5 using dilute H₂SO₄ to precipitate the enzyme. Centrifuge to remove proteins, and extract the aqueous supernatant with ethyl acetate to yield enantiopure (2R)-3-hydroxy-2,3-dimethylbutanoic acid.

References

• Heteroaryl compounds for the treatment of pain (WO2025090480A1)
• Orthogonal metabolic framework for one-carbon utilization (EP4388104A2)
• Ethyl 2-Bromopropionate Source: Benchchem URL
• (2R)

Sources

• 1. Page loading... [guidechem.com]
• 2. WO2025090480A1 - Heteroaryl compounds for the treatment of pain - Google Patents [patents.google.com]
• 3. Ethyl 2-Bromopropionate [benchchem.com]
• 4. EP4388104A2 - Orthogonal metabolic framework for one-carbon utilization - Google Patents [patents.google.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 3-Hydroxy-2,3-dimethylbutanoic acid

Advanced Operational and Safety Guide: Handling 3-Hydroxy-2,3-dimethylbutanoic Acid

As a Senior Application Scientist in drug development and organic synthesis, handling specialized reagents like 3-Hydroxy-2,3-dimethylbutanoic acid (CAS: 23985-53-7) requires moving beyond basic compliance. We must approach this compound as a highly reactive moiety capable of causing severe tissue damage. This guide provides a self-validating, mechanistic framework for personal protective equipment (PPE) selection, operational workflows, and disposal logistics to ensure absolute laboratory safety.

Physicochemical Profiling & Hazard Causality

Understanding why a chemical is hazardous is the first step in designing a robust safety protocol. 3-Hydroxy-2,3-dimethylbutanoic acid (Molecular Formula: C₆H₁₂O₃; MW: 132.16) presents multiple exposure risks based on its molecular structure:

• Corrosivity & Irritation (H315, H318): The carboxylic acid functional group acts as a strong proton donor in aqueous environments (such as human mucosal tissue). Upon contact, it causes rapid protein denaturation, leading to severe eye damage and localized skin burns[1].

• Systemic Toxicity (H302, H335, H336): The presence of the hydroxyl (-OH) and methyl groups increases the molecule's lipophilicity compared to simpler short-chain acids. This enhances its potential for dermal and mucous membrane penetration. Inhalation of its dust or vapors can cause acute respiratory tract irritation and central nervous system depression, manifesting as drowsiness or dizziness[1][2].

Table 1: Hazard Profile and Quantitative Mitigation Strategy

Hazard Class	GHS Statement	Mechanistic Causality	Primary Mitigation
Oral/Inhalation	H302, H335, H336	Lipophilic absorption; respiratory mucosal irritation	Fume hood (80-120 fpm face velocity)
Dermal	H315	Proton donation causing localized acid burns	Butyl rubber/Neoprene gloves
Ocular	H318	Rapid corneal protein denaturation	ANSI Z87.1 Goggles + Face Shield

Personal Protective Equipment (PPE) Matrix

Do not rely on standard laboratory PPE. The selection must be targeted specifically against organic acid permeation. A self-validating safety system requires you to inspect all PPE prior to every use.

• Hand Protection: Standard nitrile exam gloves offer insufficient breakthrough times for concentrated organic acids and will rapidly degrade. Mandatory: Use thick-cut Neoprene, Butyl rubber, or Viton gloves[3][4].

  • Self-Validation Step: Perform a visual inspection and an inflation check of the gloves for micro-tears prior to donning. Wash hands immediately after removing gloves to eliminate micro-exposures[3].

• Eye & Face Protection: Wear ANSI-approved chemical splash goggles. If dispensing large volumes, heating the acid, or performing vigorous mixing, a secondary face shield is strictly required to prevent irreversible corneal damage from splashes[3][5].

• Body Protection: A fully buttoned, flame-resistant (FR) or 100% cotton lab coat is required[3][6]. Synthetic materials (like polyester) must be avoided, as they can melt directly into the skin if an exothermic reaction causes a fire or splash. Use a chemical-resistant neoprene apron for bulk transfers[3].

Operational Workflow & Engineering Controls

All manipulations of 3-Hydroxy-2,3-dimethylbutanoic acid must occur within a certified chemical fume hood[3].

Step-by-Step Handling Protocol:

• Preparation: Verify the fume hood flow monitor indicates safe operation. Clear the workspace of incompatible materials, specifically bases and oxidizers[4].

• Dispensing: Use chemically inert tools (PTFE or glass pipettes/spatulas). Avoid reactive metal spatulas that could catalyze unintended reactions.

• Transferring: Always transport the acid between stations in secondary containment, such as a non-breakable polyethylene or polypropylene bottle carrier[3].

• Controlled Mixing (Critical): Always add the acid slowly to the solvent or water. Never add water to the acid[4][7].

  • Causality: Adding water to a concentrated acid creates a rapid, localized exothermic reaction (heat of dissolution) that can instantly boil the water, causing violent splashing of the corrosive mixture[4].

Fig 1: Operational workflow and spill mitigation for 3-Hydroxy-2,3-dimethylbutanoic acid.

Emergency Response & Spill Mitigation

A robust safety culture assumes failure will eventually occur and plans accordingly.

Personnel Exposure:

• Skin/Eye Contact: Immediately flush the affected area at an emergency eyewash or safety shower with copious amounts of water for a minimum of 15 minutes[5][7]. Remove contaminated clothing while flushing. Seek immediate medical attention.

Step-by-Step Spill Cleanup Protocol:

• Evacuate & Assess: For small spills (cleanable within 10 minutes), trained personnel wearing full PPE (including neoprene/butyl gloves) may proceed[3]. For large spills, immediately evacuate the lab, secure the doors, and contact EHS[3].

• Containment: Surround the spill with an inert absorbent material (e.g., dry sand or vermiculite) to prevent spreading[3].

• Neutralization: Carefully apply a weak base, such as sodium bicarbonate (NaHCO₃) or sodium carbonate, to the spill[5].

  • Causality: Using a weak base neutralizes the acid while controlling the release of heat and CO₂ gas. This prevents the violent exothermic runaway that would occur if a strong base (like NaOH) were used.

• Collection: Sweep up the neutralized material using non-sparking tools and place it in a sealed, labeled hazardous waste container[3].

Waste Disposal & Storage Logistics

Improper storage of organic acids is a leading cause of laboratory incidents, often resulting in gas generation and container rupture.

• Segregation: 3-Hydroxy-2,3-dimethylbutanoic acid must be strictly segregated from strong bases, active metals, and strong oxidizers (e.g., nitric acid, perchloric acid)[3][6].

• Storage Environment: Store in a dedicated corrosives cabinet. Use secondary containment (polypropylene tubs) to physically separate organic acids from any oxidizing acids stored in the same vicinity[3][6].

• Disposal: Never pour organic acids down the drain. Collect all experimental waste, rinsate, and spill debris in clearly labeled, chemically compatible containers for EHS pickup[5].

References

• NextSDS. "(2R)-3-hydroxy-2,3-dimethylbutanoic acid — Chemical Substance Information." NextSDS.com. Available at:[Link]

• Washington State University. "Acids, Organic Standard Operating Procedure." WSU Environmental Health & Safety. Available at: [Link]

• University of Washington. "Organic Acid Standard Operating Procedure." UW Environmental Health & Safety. Available at: [Link]

• Bofan Chemical. "What are the safety precautions when handling acids?" Bofanchem.com. Available at: [Link]

• Karen Beard. "General Laboratory Safety Procedures." Karenhbeard.com. Available at:[Link]

• National Park Service. "Chapter 37: Laboratory Safety and Chemical Hygiene." NPS.gov. Available at:[Link]

Sources

• 1. 23985-53-7 | 3-Hydroxy-2,3-dimethylbutanoic acid | Ambeed.com [ambeed.com]
• 2. nextsds.com [nextsds.com]
• 3. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 4. What are the safety precautions when handling acids? - Blog [bofanchem.com]
• 5. coral.washington.edu [coral.washington.edu]
• 6. karenhbeard.com [karenhbeard.com]
• 7. nps.gov [nps.gov]